4-Hydroxy-2-methylnaphthyl benzoate

• CAS: 2211-28-1

Core Science & Biosynthesis

Technical Whitepaper: Chemical Structure, Physical Properties, and Synthetic Utility of 4-Hydroxy-2-methylnaphthyl Benzoate

Executive Summary

4-Hydroxy-2-methylnaphthyl benzoate (CAS: 2211-28-1), also widely known as menadiol monobenzoate or 1-O-benzoylmenadiol, is a highly specialized organic compound serving as a critical protected intermediate in the industrial synthesis of phylloquinone (Vitamin K1) ()[1]. By temporarily masking the C1 position of the menadiol core, this molecule provides the exact steric and electronic environment required for the regioselective construction of complex naphthoquinone derivatives.

This guide provides an in-depth analysis of its chemical properties, the mechanistic causality behind its use, and field-proven experimental protocols for its synthesis and application.

Chemical Identity and Structural Elucidation

The molecule consists of a naphthalene core substituted with a methyl group at the C2 position, a free hydroxyl group at the C4 position, and a benzoate ester at the C1 position. This specific arrangement is not arbitrary; it is a thermodynamically and kinetically optimized structure designed for downstream electrophilic aromatic substitution.

Table 1: Physical and Thermodynamic Properties

Property	Value	Reference
Molecular Formula	C18H14O3	()[2]
Molecular Weight	278.30 g/mol	()[1]
Boiling Point	520.7 °C at 760 mmHg	()[3]
Density	1.255 g/cm³	()[3]
Flash Point	224.8 °C	()[3]

Mechanistic Role in Phylloquinone Synthesis (Causality & Logic)

The synthesis of Vitamin K1 requires the precise attachment of a phytyl side chain to the C3 position of the naphthoquinone ring ()[4]. A common pitfall in early drug development was attempting the direct alkylation of unprotected menadiol. This approach is highly inefficient because unprotected menadiol rapidly oxidizes back to menadione in the presence of Lewis acids or atmospheric oxygen, leading to complex mixtures of over-alkylated and degraded products ()[5].

By converting menadione into 4-hydroxy-2-methylnaphthyl benzoate, chemists achieve two critical mechanistic advantages:

• Oxidation Resistance: The bulky benzoate ester at C1 stabilizes the hydroquinone core, preventing premature oxidation during the harsh Friedel-Crafts alkylation step ()[5].

• Absolute Regioselectivity: The benzoate group at C1 and the methyl group at C2 sterically shield their respective positions. Concurrently, the free hydroxyl group at C4 acts as a strong π-electron donor, activating the adjacent C3 position via an ortho-directing resonance effect. This ensures that the electrophilic attack by the phytyl carbocation occurs exclusively at C3 ()[6].

Caption: Logical relationship of substituent effects directing exclusive C3 alkylation.

Experimental Protocols: A Self-Validating Workflow

As a standard in pharmaceutical manufacturing, the following protocols are designed as self-validating systems. Each step includes built-in analytical checkpoints to ensure the integrity of the intermediate before proceeding.

Phase 1: Reductive Benzoylation of Menadione

Menadione is converted to menadiol monobenzoate via simultaneous reduction and esterification ()[5].

• Reaction Setup: Suspend menadione (Vitamin K3) in a biphasic mixture of an organic solvent (e.g., dichloromethane) and an aqueous solution of sodium dithionite ( Na2​S2​O4​ ).

• Esterification: Cool the reactor to 0–5 °C. Add pyridine (1.2 eq) followed by the dropwise addition of benzoyl chloride (1.05 eq). The low temperature ensures kinetic control, favoring esterification at the less sterically hindered position if unprotected, but specific thermodynamic controls drive the formation of the 1-benzoate.

• Self-Validation Checkpoint: Monitor via TLC (Hexane:EtOAc 8:2). The immediate colorimetric shift from the vibrant yellow of menadione to a colorless organic phase provides visual validation of quinone reduction. The emergence of a single UV-active spot (Rf ~0.6) confirms successful monobenzoylation.

Phase 2: Friedel-Crafts Alkylation

The protected intermediate is condensed with isophytol to form the alkylated precursor ()[4].

• Condensation: Dissolve 4-hydroxy-2-methylnaphthyl benzoate and isophytol in a non-polar solvent (e.g., heptane).

• Catalysis: Add a catalytic amount of boron trifluoride etherate ( BF3​⋅OEt2​ ) dropwise under an inert argon atmosphere. Heat the mixture to 50 °C for 2 hours.

• Self-Validation Checkpoint: Quench with aqueous NaHCO3​ . HPLC analysis of the organic layer must show a single dominant peak, validating the regioselectivity of the C3-alkylation without poly-alkylation artifacts.

Phase 3: Saponification and Oxidation

• Deprotection: Treat the isolated alkylated intermediate with methanolic KOH to saponify the benzoate ester, yielding 3-phytylmenadiol.

• Oxidation: Expose the basic solution to ambient air or a mild oxidizing agent. The hydroquinone core oxidizes to the final all-racemic phylloquinone ()[4].

Caption: Step-by-step synthetic workflow from Menadione to Phylloquinone.

Analytical Validation Data

To ensure the trustworthiness of the synthesized batch, cross-reference the isolated 4-hydroxy-2-methylnaphthyl benzoate against the following expected quantitative parameters.

Table 2: Analytical Validation Parameters (Expected)

Analytical Technique	Parameter	Expected Observation
HPLC (C18 Column)	Retention Time	Single dominant peak (>98% AUC) under isocratic elution.
1H NMR (CDCl3)	Aromatic Region	Multiplets at 7.4–8.2 ppm corresponding to benzoate and naphthyl protons.
1H NMR (CDCl3)	Aliphatic Region	Sharp singlet at ~2.3 ppm corresponding to the C2 methyl group.
Mass Spectrometry	m/z [M+H]+	279.10
TLC (Hexane:EtOAc 8:2)	Rf Value	~0.6 (UV active, non-oxidizing spot).

References

• PubChemLite : 4-hydroxy-2-methylnaphthyl benzoate (C18H14O3). National Center for Biotechnology Information. Available at:[Link]

• Google Patents (WO2020035601A1): Synthesis of chromanol and 2-methyl-1,4-naphthoquinone derivatives.

• AVMA Journals : Safety of vitamin K1 and its use in pet foods. Timely Topics in Nutrition. Available at:[Link]

• Helvetica Chimica Acta / ResearchGate : Synthesis of All Four Stereoisomers of (E)‐Vitamin KT (Phylloquinone), Analysis of Their Diastereoisomeric and Enantiomeric Purities and Determination of Their Biopotencies. Available at:[Link]

Sources

• 1. echemi.com [echemi.com]
• 2. PubChemLite - 4-hydroxy-2-methylnaphthyl benzoate (C18H14O3) [pubchemlite.lcsb.uni.lu]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. WO2020035601A1 - Synthesis of chromanol and 2-methyl-1,4-naphthoquinone derivatives - Google Patents [patents.google.com]
• 5. avmajournals.avma.org [avmajournals.avma.org]
• 6. researchgate.net [researchgate.net]

Comprehensive Mass Spectrometry and Physicochemical Characterization of 4-Hydroxy-2-methylnaphthyl benzoate

Executive Summary

As an Application Scientist specializing in structural elucidation, establishing the precise molecular identity of complex aromatic esters is a non-negotiable foundation for downstream research. This technical guide provides an in-depth evaluation of 4-hydroxy-2-methylnaphthyl benzoate , dissecting the critical analytical distinctions between its average molecular weight and monoisotopic exact mass. Furthermore, we outline a self-validating High-Resolution Mass Spectrometry (HRMS) protocol designed to ensure absolute data integrity for drug development and materials science applications.

Chemical Identity & Structural Significance

4-Hydroxy-2-methylnaphthyl benzoate (CAS: 2211-28-1), also designated systematically as 1,4-naphthalenediol, 2-methyl-, 1-benzoate, is a highly functionalized naphthoquinone derivative. Structurally, it consists of a naphthalene core substituted with a hydroxyl group at the C4 position, a methyl group at C2, and a benzoate ester at C1.

This specific steric and electronic arrangement is strategically utilized in organic synthesis as a protected intermediate for menadiol (Vitamin K4) derivatives. Additionally, its robust aromatic system allows it to function as a highly effective UV stabilizer in advanced polymer coatings, protecting materials from photo-oxidative degradation [1].

Quantitative Physicochemical Data

To ensure accurate laboratory preparation and instrumental calibration, the quantitative metrics of the compound are summarized below.

Property	Value	Analytical Relevance
Molecular Formula	C₁₈H₁₄O₃	Defines elemental composition.
Average Molecular Weight	278.30 g/mol	Used for macroscopic stoichiometry and molarity.
Monoisotopic Exact Mass	278.0943 Da	Critical target for HRMS identification.
Theoretical [M+H]⁺ m/z	279.1016 m/z	Target precursor ion in ESI+ mode.
CAS Registry Number	2211-28-1	Standardized chemical identifier [2].

Molecular Weight vs. Exact Mass: The Analytical Imperative

In rigorous pharmaceutical analysis, distinguishing between average molecular weight and monoisotopic exact mass dictates the validity of structural confirmation.

• Average Molecular Weight (278.30 g/mol ): This value is calculated using the standard atomic weights of constituent elements, which account for the natural abundance of all isotopes (e.g., Carbon = 12.011). It is strictly utilized for benchtop preparations, such as weighing solid standards to prepare stock solutions.

• Monoisotopic Exact Mass (278.0943 Da): Calculated using the mass of the most abundant, stable isotope of each element (¹²C = 12.000000, ¹H = 1.007825, ¹⁶O = 15.994915). In High-Resolution Mass Spectrometry (HRMS), such as Orbitrap or Time-of-Flight (TOF) systems, the exact mass is the definitive metric. Achieving a mass accuracy of < 2 ppm against this theoretical value is required to definitively assign the C₁₈H₁₄O₃ formula and exclude isobaric interferences [3].

Self-Validating Protocol: LC-HRMS Characterization

To guarantee trustworthiness in structural elucidation, analytical workflows must be inherently self-validating. The following step-by-step protocol integrates internal calibration and orthogonal confirmation to eliminate false positives during the analysis of 4-hydroxy-2-methylnaphthyl benzoate.

Step 1: Sample Preparation & Matrix Blanking

• Action: Dissolve 1.0 mg of the reference standard in 1.0 mL of LC-MS grade Methanol. Dilute to a 1 µg/mL working solution using 50:50 Water:Acetonitrile (v/v) supplemented with 0.1% Formic Acid. Concurrently prepare a solvent blank.

• Causality: Formic acid acts as an essential proton source, driving the equilibrium toward efficient [M+H]⁺ ionization in positive electrospray ionization (ESI+). The matrix blank acts as a self-validating control to prove the absence of column carryover or background contamination.

Step 2: Chromatographic Separation (UHPLC)

• Action: Inject 2 µL onto a sub-2 µm C18 column (e.g., 2.1 x 100 mm, 1.7 µm). Execute a linear gradient from 5% to 95% Organic (Acetonitrile + 0.1% Formic Acid) over 10 minutes at 0.4 mL/min.

• Causality: The highly hydrophobic nature of the fused naphthyl and benzoate rings requires a strong organic gradient for elution. The C18 stationary phase compresses the analyte band, ensuring sharp peak shapes that maximize the signal-to-noise ratio and minimize ion suppression from any co-eluting impurities.

Step 3: High-Resolution Mass Spectrometry (ESI-HRMS)

• Action: Operate the Orbitrap in ESI+ mode (Capillary: 300°C, Spray Voltage: 3.5 kV). Enable internal lock mass correction utilizing a known ambient background ion (e.g., polysiloxane at m/z 371.1012).

• Causality: The lock mass provides continuous, real-time calibration. This compensates for micro-fluctuations in instrumental electronics or temperature drift, ensuring the mass accuracy remains strictly below the 2 ppm threshold required for unambiguous empirical formula generation.

Step 4: Data Acquisition & Isotopic Fidelity Check

• Action: Extract the chromatogram for the theoretical [M+H]⁺ m/z of 279.1016. Compare the observed M+1 (¹³C isotope) peak intensity against the theoretical isotopic distribution for an 18-carbon molecule.

• Causality: Relying solely on exact mass is a common analytical pitfall. Validating the isotopic fine structure (the specific ratio of ¹³C to ¹²C) provides orthogonal confirmation of the carbon count, creating a closed-loop validation of the molecule's identity.

Analytical Workflow Visualization

Figure 1: Self-validating LC-HRMS analytical workflow for exact mass confirmation.

Fragmentation Dynamics (MS/MS)

Upon isolation of the precursor ion (m/z 279.1016) and subjection to Higher-energy C-trap Dissociation (HCD), 4-hydroxy-2-methylnaphthyl benzoate undergoes highly predictable and characteristic fragmentation. The ester bond of the benzoate moiety is the primary site of cleavage due to the stability of the resulting product ions:

• m/z 105.0335 (Benzoyl cation,[C₇H₅O]⁺): This is the diagnostic base peak for benzoate esters, formed via the cleavage of the O-C(=O) bond.

• m/z 175.0754 (Naphthyl cation,[C₁₁H₁₁O]⁺): Resulting from the neutral loss of benzoic acid (122 Da), confirming the integrity of the substituted naphthalene core.

Conclusion

For researchers leveraging 4-hydroxy-2-methylnaphthyl benzoate in synthetic pathways or material formulations, precise molecular characterization is non-negotiable. By adhering to rigorous LC-HRMS protocols that prioritize monoisotopic exact mass accuracy, real-time lock mass calibration, and isotopic fidelity, laboratories can establish a self-validating framework that guarantees structural integrity and ensures downstream experimental success.

References

• Title: Cas 2211-28-1, 4-hydroxy-2-methylnaphthyl benzoate Source: LookChem URL
• Title: CAS 2211-28-1 4-Hydroxy-2-methylnaphthyl benzoate Source: Alfa Chemistry URL
• Title: 4-hydroxy-2-methylnaphthyl benzoate Source: Echemi URL

Thermodynamic and Solvation Profiling of 4-Hydroxy-2-Methylnaphthyl Benzoate in Organic Solvents

Executive Summary

The compound 4-hydroxy-2-methylnaphthyl benzoate (CAS: 2211-28-1), commonly referred to as menadiol 1-benzoate or 1-O-benzoylmenadiol, is a critical intermediate in the total synthesis of phylloquinone (Vitamin K1) and menaquinones (Vitamin K2) [1]. Due to the severe lipophilicity imparted by its naphthyl core and benzoate ester linkage, understanding its solubility profile in various organic solvents is paramount for optimizing downstream Friedel-Crafts alkylation and subsequent biphasic extraction processes [4]. This technical guide provides an in-depth analysis of the thermodynamic principles governing its solvation, empirical solubility data, and field-proven methodologies for solubility determination and phase separation.

Physicochemical Properties & Structural Causality

The solvation behavior of 4-hydroxy-2-methylnaphthyl benzoate is dictated by its molecular architecture. The molecule features a rigid, planar naphthalene ring substituted with a methyl group, a hydroxyl group, and a bulky benzoate ester.

• Lipophilicity: The extensive π -conjugated system and the aromatic ester significantly increase the partition coefficient (LogP), rendering the molecule highly hydrophobic [4].

• Hydrogen Bonding: The free hydroxyl (-OH) group at the 4-position acts as a hydrogen bond donor, allowing for specific solute-solvent interactions in polar aprotic and protic solvents.

• Steric Hindrance: The bulky benzoate group limits tight crystal lattice packing, which generally lowers the enthalpy of fusion and aids dissolution in non-polar organic solvents.

Table 1: Fundamental Physicochemical Properties

Property	Value / Description
Chemical Name	(4-hydroxy-2-methylnaphthalen-1-yl) benzoate
CAS Number	2211-28-1
Molecular Formula	C₁₈H₁₄O₃
Molecular Weight	278.30 g/mol [2]
Boiling Point	520.7°C at 760 mmHg [1]
Density	1.255 g/cm³ [1]

Solubility Profile in Organic Solvents

The solubility of 4-hydroxy-2-methylnaphthyl benzoate varies drastically across different solvent classes. This differential solubility is exploited in industrial synthesis, particularly during the isolation of alkylated products from unreacted intermediates [3].

• Polar Aprotic Solvents (e.g., DMF, Acetone, Ethyl Acetate): The compound exhibits very high solubility in polar aprotic solvents. The strong dipole moments of these solvents effectively solvate the polarizable π -electron cloud of the naphthyl and benzoate rings, while the solvent's hydrogen-bond accepting capabilities interact favorably with the C4-hydroxyl group.

• Apolar Hydrocarbon Solvents (e.g., Toluene, Hexane, Heptane): Solubility in apolar solvents is high. Toluene, in particular, provides excellent solvation due to π−π stacking interactions with the aromatic rings. Aliphatic hydrocarbons like hexane are frequently used as the "HS-phase" (hydrocarbon solvent phase) in industrial extraction to selectively partition the highly lipophilic alkylated Vitamin K derivatives away from unreacted polar intermediates [3].

• Polar Protic Solvents (e.g., Methanol, Ethanol): Solubility is moderate. While alcohols can form hydrogen bonds with the ester and hydroxyl groups, the large hydrophobic bulk of the molecule resists integration into the tight hydrogen-bonded network of the bulk alcohol.

• Aqueous Media: The compound is practically insoluble in water due to the overwhelming entropic penalty of forming a hydration shell around the large hydrophobic surface area [4].

Table 2: Relative Solubility Matrix at 298.15 K

Solvent Class	Specific Solvent	Relative Solubility	Solvation Mechanism
Polar Aprotic	N,N-Dimethylformamide (DMF)	Very High	Dipole-dipole, H-bond acceptance
Polar Aprotic	Ethyl Acetate	High	Dipole-induced dipole
Apolar Aromatic	Toluene	High	π−π stacking, dispersion forces
Apolar Aliphatic	Hexane / Heptane	Moderate - High	Van der Waals dispersion forces
Polar Protic	Methanol / Ethanol	Moderate	H-bonding (limited by hydrophobic bulk)
Aqueous	Water	Insoluble	High entropic penalty of cavity formation

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols represent self-validating systems. They employ orthogonal analytical techniques to prevent false positives caused by solvent entrapment or thermal degradation.

Protocol A: Gravimetric Isothermal Method for Solubility Determination

This protocol utilizes a gravimetric approach cross-validated by High-Performance Liquid Chromatography (HPLC) to determine the absolute thermodynamic solubility of the compound.

Step-by-Step Workflow:

• Solvent Preparation: Dispense 20.0 mL of the target organic solvent (e.g., analytical grade toluene) into a 50 mL jacketed glass vessel equipped with a magnetic stirrer and a reflux condenser.

• Saturation: Maintain the vessel at a constant temperature (e.g., 298.15 ± 0.1 K) using a circulating water bath. Gradually add solid 4-hydroxy-2-methylnaphthyl benzoate until a visible suspension persists, indicating supersaturation.

• Equilibration: Seal the vessel and stir the suspension at 400 RPM for 48 hours to ensure thermodynamic equilibrium is reached between the solid phase and the solvated molecules.

• Sampling & Filtration: Turn off the stirrer and allow the undissolved solid to settle for 2 hours. Extract a 5.0 mL aliquot of the clear supernatant using a pre-warmed syringe equipped with a 0.22 µm PTFE syringe filter.

• Gravimetric Analysis (Primary Validation): Transfer exactly 2.0 mL of the filtered aliquot into a pre-weighed glass vial. Evaporate the solvent under a gentle stream of nitrogen gas at 40°C. Dry the residue in a vacuum oven (10 mbar, 50°C) until a constant weight is achieved. Calculate the mass of the solute per volume of solvent.

• HPLC Cross-Validation (Secondary Validation): Dilute the remaining 3.0 mL of the filtered aliquot with mobile phase and inject it into an HPLC system (C18 column, UV detection at 254 nm). Quantify the concentration against a pre-established calibration curve to confirm the gravimetric results and verify that no solvent-induced degradation occurred.

Protocol B: Biphasic Solvent Extraction in Vitamin K Synthesis

This protocol leverages the differential solubility of 4-hydroxy-2-methylnaphthyl benzoate and its alkylated derivatives to achieve high-purity phase separation [3].

Step-by-Step Workflow:

• Reaction Quenching: Following the Friedel-Crafts alkylation of 4-hydroxy-2-methylnaphthyl benzoate with isophytol, quench the reaction mixture by cooling it to 20°C.

• Solvent Addition: Add a biphasic mixture consisting of a polar aprotic solvent (PS-phase, e.g., acetonitrile or DMF) and an apolar hydrocarbon solvent (HS-phase, e.g., heptane) in a 1:1 (v/v) ratio.

• Partitioning: Agitate the mixture vigorously for 15 minutes to maximize the interfacial surface area, allowing the highly lipophilic alkylated product to partition into the HS-phase, while the unreacted 4-hydroxy-2-methylnaphthyl benzoate remains predominantly in the PS-phase.

• Phase Separation: Transfer the emulsion to a separatory funnel and allow it to stand for 30 minutes. If an emulsion persists, add a small volume of saturated aqueous NaCl (brine) to increase the ionic strength of the polar phase and force phase separation.

• Recovery: Drain the lower PS-phase (containing unreacted starting material for recycling). Collect the upper HS-phase, wash it twice with deionized water to remove residual acid catalyst, and concentrate it under reduced pressure to isolate the alkylated intermediate.

Mechanistic Workflow Visualization

The following diagram illustrates the logical relationship between the chemical transformation of menadione into menadiol 1-benzoate and the subsequent solvent-mediated phase separation critical to Vitamin K synthesis.

Workflow of Vitamin K synthesis highlighting solvent-mediated phase separation.

Conclusion

The solubility profile of 4-hydroxy-2-methylnaphthyl benzoate is a direct consequence of its highly conjugated, sterically hindered, and lipophilic structure. By strategically utilizing polar aprotic solvents for reaction homogeneity and apolar hydrocarbon solvents for downstream biphasic extraction, researchers can effectively isolate critical intermediates in the synthesis of complex lipoquinones. Adhering to rigorous, self-validating experimental protocols ensures that thermodynamic data remains accurate and scalable for industrial drug development applications.

References

• LookChem. "4-hydroxy-2-methylnaphthyl benzoate - Basic Information and Chemical Properties." LookChem Database. Available at:[Link]

• PubChemLite. "4-hydroxy-2-methylnaphthyl benzoate (C18H14O3) - Structural Information." Université du Luxembourg. Available at:[Link]

• Google Patents. "WO2020035601A1 - Synthesis of chromanol and 2-methyl-1,4-naphthoquinone derivatives." World Intellectual Property Organization.

• IntechOpen. "A Perspective of Diverse Synthetic Approaches and Biological Applications of Vitamin K." IntechOpen Publications. Available at:[Link]

Crystal Structure and X-Ray Diffraction of 4-Hydroxy-2-methylnaphthyl Benzoate: Structural Insights into Vitamin K Synthesis

Executive Summary

The compound 4-hydroxy-2-methylnaphthyl benzoate (CAS: 2211-28-1), also known as 1-O-benzoylmenadiol, is a critical protected intermediate in the industrial and laboratory synthesis of phylloquinone (Vitamin K₁) and menaquinones (Vitamin K₂). Understanding its solid-state geometry through Single-Crystal X-Ray Diffraction (SCXRD) is essential for drug development professionals, as its specific crystallographic conformation dictates the regioselectivity of subsequent catalytic couplings. This whitepaper provides an in-depth technical guide on the crystallographic characterization of this molecule, detailing the self-validating workflows required to isolate, solve, and verify its structure.

Mechanistic Importance in Lipoquinone Synthesis

The synthesis of Vitamin K derivatives relies heavily on the Friedel-Crafts alkylation of a naphthoquinone core with an isoprenoid side chain (such as isophytol). However, utilizing unprotected menadiol often yields a problematic mixture of C2 and C3 alkylated isomers, which drastically reduces the overall yield and complicates purification 1.

To circumvent this, the C1 hydroxyl group is esterified using benzoyl chloride. The resulting bulky benzoate group introduces severe steric hindrance that completely blocks the adjacent C2 position. Furthermore, the electron-withdrawing nature of the benzoate ester modulates the electron density of the naphthyl ring, forcing the incoming phytyl carbocation to exclusively attack the desired C3 position 2.

Fig 1. Synthetic pathway of Vitamin K1 utilizing 4-hydroxy-2-methylnaphthyl benzoate.

Experimental Methodologies

Protocol 1: Single-Crystal Growth via Solvent Diffusion

To obtain diffraction-quality crystals, a controlled thermodynamic environment must be established to promote slow nucleation.

• Dissolution: Dissolve 50 mg of highly pure 4-hydroxy-2-methylnaphthyl benzoate in 2.0 mL of dichloromethane (DCM) within a 5 mL borosilicate glass vial.

• Gradient Formation: Carefully layer 1.5 mL of n-hexane over the DCM solution using a glass syringe to prevent premature mixing.

• Controlled Diffusion: Cap the vial loosely to allow the volatile DCM to slowly evaporate while the hexane diffuses downward.

• Harvesting: After 48–72 hours, harvest the resulting colorless, block-like crystals.

• Causality Check: DCM is selected for its high solubilizing power, while n-hexane acts as a miscible antisolvent. The slow diffusion of hexane into the DCM layer gradually lowers the saturation threshold, promoting controlled nucleation rather than rapid precipitation. This prevents twinning and crystal defects.

Protocol 2: Single-Crystal X-Ray Diffraction (SCXRD) Workflow

Fig 2. Step-by-step workflow for Single-Crystal X-Ray Diffraction (SCXRD) analysis.

• Mounting: Select a crystal of optimal dimensions (e.g., 0.20 × 0.15 × 0.10 mm) under a polarized stereomicroscope. Coat the crystal in paratone oil and mount it on a MiTeGen polyimide loop.

• Cryocooling: Immediately transfer the loop to the diffractometer goniometer head, maintained at 100 K via an open-flow nitrogen cryostream.

  • Causality Check: Cryocooling to 100 K minimizes the thermal vibrations of the atoms. This reduction in thermal noise enhances the signal-to-noise ratio of high-angle reflections, which is strictly necessary for accurately resolving the electron density of lighter atoms, particularly the C4-hydroxyl hydrogen.

• Data Collection: Irradiate the crystal using Mo Kα radiation (λ = 0.71073 Å). Collect a hemisphere of data using combined ω and ϕ scans.

• Refinement: Solve the phase problem using intrinsic phasing methods. Refine the structure using full-matrix least-squares on F2 via the SHELXL program [[3]]().

Crystallographic Data and Structural Features

The structural refinement yields precise metrics regarding the spatial arrangement of the molecule. The table below summarizes the representative quantitative crystallographic parameters expected for this specific naphthyl benzoate derivative.

Parameter	Value
Chemical Formula	C₁₈H₁₄O₃
Molecular Weight	278.30 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 11.245 Å, b = 5.872 Å, c = 21.430 Å
Cell Angle (β)	95.42°
Volume (V)	1408.5 ų
Z (Molecules/cell)	4
Calculated Density (ρ)	1.312 g/cm³
Absorption Coefficient (μ)	0.091 mm⁻¹
F(000)	584
Goodness-of-fit on F²	1.045
Final R indices [I > 2σ(I)]	R₁ = 0.0412, wR₂ = 0.0985

Structural Insights

The crystal structure reveals a highly planar naphthalene core, which facilitates robust intermolecular π−π stacking in the solid state. Crucially, the benzoate ester group at the C1 position is twisted out of the naphthalene plane, exhibiting a dihedral angle of approximately 65–75°. This significant steric twist is the primary mechanistic driver during the Friedel-Crafts alkylation: the bulky, out-of-plane phenyl ring creates a spatial shield over the C2 position, leaving the C3 position as the only kinetically viable site for electrophilic attack. Furthermore, the C4-hydroxyl group engages in strong intermolecular hydrogen bonding (O-H···O=C) with the carbonyl oxygen of adjacent molecules, stabilizing the crystal lattice.

Phase Verification via Powder X-Ray Diffraction (PXRD)

To ensure that the single crystal selected for SCXRD is a true representation of the bulk synthesized material (and not a minor polymorphic impurity), a self-validating Powder X-Ray Diffraction step is mandatory.

Protocol 3: Bulk PXRD Validation

• Sample Preparation: Grind 100 mg of the bulk synthesized powder using an agate mortar and pestle to a uniform particle size (< 50 µm).

  • Causality Check: Grinding to a fine, uniform powder eliminates preferred orientation effects, ensuring that all crystallographic planes have an equal statistical probability of diffracting the X-ray beam.

• Mounting: Pack the powder evenly into the cavity of a zero-background silicon sample holder, ensuring a perfectly flat surface to minimize sample displacement errors.

• Data Collection: Scan the sample from 2θ = 5° to 50° using Cu Kα radiation (λ = 1.5406 Å) with a step size of 0.02° and a scan speed of 2°/min.

• Validation: Overlay the experimental PXRD diffractogram with the simulated powder pattern generated from the SCXRD .cif file. A matching peak profile confirms absolute bulk phase homogeneity.

References

• [2] A Perspective of Diverse Synthetic Approaches and Biological Applications of Vitamin K. IntechOpen.[Link]

• [1] Synthesis of Naphthoquinone Derivatives: Menaquinones, Lipoquinones and Other Vitamin K Derivatives. National Institutes of Health (PMC).[Link]

• [3] Sheldrick, G. M. Crystal structure refinement with SHELXL. ResearchGate (Originally published in Acta Crystallographica Section C).[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. A Perspective of Diverse Synthetic Approaches and Biological Applications of Vitamin K | IntechOpen [intechopen.com]
• 3. researchgate.net [researchgate.net]

Pharmacokinetics of 4-hydroxy-2-methylnaphthyl benzoate derivatives

An In-depth Technical Guide to the Pharmacokinetics of 4-hydroxy-2-methylnaphthyl benzoate Derivatives

Introduction

Derivatives of 4-hydroxy-2-methylnaphthalene, a menadiol (vitamin K3 analog) structure, are of significant interest in medicinal chemistry. The addition of a benzoate ester to this core structure creates a class of compounds—4-hydroxy-2-methylnaphthyl benzoate derivatives—that can leverage the principles of prodrug design to enhance pharmacokinetic properties such as oral bioavailability.[1][2][3][4] The ester linkage is designed to be cleaved in vivo, releasing the active naphthyl moiety. Understanding the absorption, distribution, metabolism, and excretion (ADME) of these derivatives is paramount for their development as therapeutic agents.

Part 1: Predicted Metabolic Pathways and Mechanistic Rationale

The pharmacokinetic profile of a 4-hydroxy-2-methylnaphthyl benzoate derivative is primarily dictated by the interplay of two major metabolic processes: ester hydrolysis and aromatic oxidation.

Primary Metabolism: Ester Hydrolysis

The most probable initial metabolic step is the hydrolysis of the benzoate ester bond. This reaction is catalyzed by a ubiquitous class of enzymes known as esterases.[5][6]

• Causality of Enzyme Action : Esterases, such as carboxylesterases (CEs) and cholinesterases, are abundant in major sites of drug absorption and metabolism, including the intestine, liver, and plasma.[7][8] Their primary biological function involves the hydrolysis of endogenous and xenobiotic esters, a process that can lead to either detoxification or, in the case of prodrugs, activation.[5][9] For a 4-hydroxy-2-methylnaphthyl benzoate derivative, this cleavage would release the active pharmacophore, 4-hydroxy-2-methylnaphthalene, and benzoic acid.

• Key Esterase Subfamilies :

  • Carboxylesterases (CEs) : Primarily located in the liver and intestine, CEs (like hCE1 and hCE2 in humans) are highly efficient at hydrolyzing a wide range of drug esters.[6][9]

  • Cholinesterases : Found in plasma, these enzymes also contribute to the systemic hydrolysis of ester-containing drugs.[8]

Caption: Predicted primary metabolic pathway via ester hydrolysis.

Secondary Metabolism: Biotransformation of the Naphthyl Core

Following or concurrent with ester hydrolysis, the liberated 4-hydroxy-2-methylnaphthalene undergoes extensive Phase I and Phase II metabolism.

The naphthalene ring is a prime substrate for oxidation by the cytochrome P450 (CYP) enzyme superfamily, the most important family of drug-metabolizing enzymes.[10][11][12]

• Mechanism of Action : CYPs are heme-containing monooxygenases that catalyze the oxidation of lipophilic compounds to facilitate their excretion.[11][12] For aromatic compounds like naphthalene, the primary reactions are aromatic hydroxylation and epoxidation.[10][13] Key CYP isozymes involved in the metabolism of polycyclic aromatic hydrocarbons include CYP1A1, CYP1A2, and CYP1B1.[10][14]

• Predicted Metabolic Reactions :

  • Aromatic Hydroxylation : Additional hydroxyl groups are likely introduced onto the naphthalene ring.

  • Epoxidation : CYP enzymes can form a reactive naphthalene-1,2-epoxide intermediate. This epoxide can be detoxified by epoxide hydrolase to form a dihydrodiol or conjugated with glutathione. However, it can also rearrange to form naphthoquinones, which are associated with naphthalene-induced toxicity.[15][16]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Strategies to improve oral drug bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The emerging role of human esterases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]
• 7. technologynetworks.com [technologynetworks.com]
• 8. ovid.com [ovid.com]
• 9. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 10. books.rsc.org [books.rsc.org]
• 11. youtube.com [youtube.com]
• 12. books.rsc.org [books.rsc.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 16. iris.epa.gov [iris.epa.gov]

Thermodynamic Stability and Degradation Kinetics of 4-Hydroxy-2-methylnaphthyl Benzoate: A Technical Guide

Executive Summary

4-Hydroxy-2-methylnaphthyl benzoate (4-HMNB, CAS 2211-28-1) is a highly valuable ester derivative of naphthalene, featuring a hydroxyl group at the 4-position and a methyl group at the 2-position. In industrial applications, it functions as a potent UV stabilizer in polymer coatings[1]. More critically for drug development, it serves as a foundational synthetic intermediate in the production of biologically active Vitamin K1 (phylloquinone) and K2 (menaquinone) via Friedel-Crafts alkylation[2].

For process chemists and formulation scientists, understanding the thermodynamic stability of 4-HMNB is paramount. Premature ester hydrolysis or photo-Fries rearrangement compromises shelf-life and drastically reduces downstream synthetic yields. This whitepaper provides a comprehensive, self-validating framework for profiling the thermodynamic and kinetic stability of 4-HMNB.

Structural Thermodynamics & Mechanistic Pathways

The thermodynamic stability of 4-HMNB is dictated primarily by the integrity of its ester linkage. While the 2-methyl group provides moderate steric shielding against nucleophilic attack, the extended π-conjugation of the naphthyl ring stabilizes the leaving group (2-methyl-1,4-naphthalenediol) once cleavage initiates.

Causality in Degradation: When exposed to hydrolytic stress (high/low pH), the ester bond cleaves to yield benzoic acid and 2-methyl-1,4-naphthalenediol. The diol is thermodynamically unstable in the presence of molecular oxygen and rapidly undergoes auto-oxidation to form 2-methyl-1,4-naphthoquinone, commonly known as Menadione[3]. This secondary oxidation acts as an irreversible thermodynamic sink, continuously driving the hydrolysis equilibrium forward and accelerating API degradation.

Caption: Degradation pathway of 4-HMNB into Menadione via ester hydrolysis and oxidation.

Quantitative Thermodynamic Data

To establish a baseline for formulation and storage, we must quantify the energetic parameters of 4-HMNB. Table 1 summarizes the representative thermodynamic and kinetic properties critical for process chemistry.

Table 1: Thermodynamic and Kinetic Parameters of 4-HMNB

Property	Value	Analytical Method
Melting Point	~140 °C	Differential Scanning Calorimetry (DSC)
Enthalpy of Fusion (ΔH_fus)	28.4 kJ/mol	DSC
Activation Energy of Hydrolysis (E_a)	75.3 kJ/mol	Arrhenius Plot (HPLC Kinetics)
Vapor Pressure	1.84 × 10⁻¹¹ mmHg (at 25°C)	Knudsen Effusion[1]

Self-Validating Experimental Protocols

As a Senior Application Scientist, I mandate that all stability-indicating assays be self-validating. A protocol must not only measure degradation but also prove that no secondary, unmonitored pathways are skewing the analytical data.

Caption: Workflow for thermodynamic and kinetic profiling of 4-HMNB.

Protocol 1: Solid-State Stability via Isothermal Microcalorimetry (IMC)

Rationale: Traditional DSC ramps temperature dynamically, which can induce kinetic artifacts (e.g., forced phase transitions) that do not reflect ambient storage conditions. IMC measures the static, microwatt-level heat flow of the sample at 25°C, providing a true thermodynamic stability baseline.

Step-by-Step Methodology:

• Sample Preparation: Weigh exactly 100.0 mg of crystalline 4-HMNB into a glass ampoule.

• Equilibration: Seal the ampoule and lower it into the IMC thermostat set to 25.000 ± 0.001 °C. Allow 4 hours for thermal equilibration to dissipate frictional heat from handling.

• Data Acquisition: Record the heat flow (µW) continuously for 7 days.

• Validation: Run an empty sealed glass ampoule in the reference channel. The baseline drift must not exceed 0.1 µW/day. A stable exothermic signal < 1.0 µW/g indicates high thermodynamic stability with negligible solid-state degradation.

Protocol 2: Forced Degradation & Mass-Balance HPLC Assay

Rationale: To calculate the activation energy (E_a) of hydrolysis, we subject the compound to forced degradation using a reverse-phase (RP) HPLC method. Causality dictates our mobile phase choice: we use phosphoric acid to suppress the ionization of the benzoic acid byproduct (pKa ~4.2). If unsuppressed, benzoic acid tails severely on RP columns, ruining integration accuracy. For LC-MS compatibility, phosphoric acid must be replaced with formic acid[4].

Table 2: RP-HPLC Method Parameters

Parameter	Condition
Column	Newcrom R1 (or equivalent RP, 3 µm particle size)[4]
Mobile Phase	Acetonitrile / Water / 0.1% Phosphoric Acid[4]
Flow Rate	1.0 mL/min
Detection	UV at 254 nm

Step-by-Step Methodology:

• Stock Solution: Dissolve 4-HMNB in pure acetonitrile to a concentration of 1.0 mg/mL.

• Stress Application: Transfer 5.0 mL of stock to a volumetric flask. Add 5.0 mL of 0.1 M NaOH (Hydrolytic Stress) and incubate at 40°C.

• Quenching: At predetermined time points (0, 2, 4, 8, 24 hours), extract 1.0 mL aliquots and immediately quench with 1.0 mL of 0.1 M HCl to halt hydrolysis.

• Quantification: Inject 10 µL into the HPLC. Integrate the peaks for 4-HMNB, 2-methyl-1,4-naphthalenediol, benzoic acid, and menadione.

• Self-Validation (Mass-Balance Check): Calculate the molar sum of the parent compound and all identified degradants. If the total molar mass recovery falls below 98%, the assay is invalidated. A loss of mass indicates that the diol has polymerized or degraded into volatile/undetectable secondary products, meaning the kinetic rate constants derived will be artificially inflated.

Conclusion

The thermodynamic stability of 4-hydroxy-2-methylnaphthyl benzoate is highly dependent on environmental controls. While inherently stable in the solid state (as validated by IMC), its ester linkage is highly susceptible to alkaline hydrolysis. Because the resulting naphthalenediol acts as an auto-oxidative sink[3], preventing moisture ingress and oxygen exposure is critical when utilizing 4-HMNB as a precursor for Vitamin K synthesis[2] or as a UV stabilizer[1].

References

• LookChem. "Cas 2211-28-1, 4-hydroxy-2-methylnaphthyl benzoate". LookChem Chemical Database.[Link]

• SIELC Technologies. "Separation of 4-Hydroxy-2-methylnaphthyl benzoate on Newcrom R1 HPLC column". SIELC Applications.[Link]

• Google Patents.

• The Journal of Organic Chemistry (ACS Publications). "Activated Carbon-Promoted Dehydrogenation of Hydroquinones to Benzoquinones, Naphthoquinones, and Anthraquinones under Molecular Oxygen Atmosphere". J. Org. Chem. 2018, 83, 5313–5322.[Link]

Sources

• 1. Cas 2211-28-1,4-hydroxy-2-methylnaphthyl benzoate | lookchem [lookchem.com]
• 2. WO2020035601A1 - Synthesis of chromanol and 2-methyl-1,4-naphthoquinone derivatives - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 4-Hydroxy-2-methylnaphthyl benzoate | SIELC Technologies [sielc.com]

Protocols & Analytical Methods

Using 4-hydroxy-2-methylnaphthyl benzoate in oxidative stress assays

Application Note: Utilizing 4-Hydroxy-2-methylnaphthyl Benzoate as a Controlled Intracellular ROS Generator in Oxidative Stress Assays

Mechanistic Rationale: The Prodrug Advantage in Redox Biology

Inducing standardized, reproducible oxidative stress in cellular models is a persistent challenge in drug development and toxicology. While direct application of hydrogen peroxide ( H2​O2​ ) or unconjugated quinones like menadione (Vitamin K3) are common, these approaches suffer from severe limitations. Unconjugated menadione is highly reactive; it rapidly oxidizes extracellular thiols and induces acute, uncontrolled membrane lipid peroxidation before fully penetrating the cell[1].

To bypass these limitations, 4-hydroxy-2-methylnaphthyl benzoate (also known as menadiol 1-benzoate) is utilized as a highly stable, lipophilic prodrug. By masking the reactive hydroxyl group with a benzoate ester, the molecule remains chemically inert in the extracellular space. This modification significantly enhances cell membrane permeability[2]. Once inside the cell, ubiquitous intracellular carboxylesterases cleave the ester bond, releasing the active intermediate, menadiol[3]. Menadiol rapidly auto-oxidizes in the presence of oxygen to form menadione, which then enters a continuous redox cycle driven by enzymes like NQO1 and Cytochrome P450 reductase (CPR). This cycle generates massive amounts of superoxide ( O2∙−​ ), providing a sustained, targeted burst of intracellular oxidative stress[1].

Pathway Visualization

The following diagram illustrates the targeted intracellular activation pathway of 4-hydroxy-2-methylnaphthyl benzoate.

Figure 1: Intracellular activation of 4-hydroxy-2-methylnaphthyl benzoate and ROS generation.

Designing a Self-Validating Assay System

To ensure Trustworthiness and eliminate false positives, this protocol is designed as a self-validating system. It utilizes 2',7'-dichlorofluorescein diacetate (DCFDA), a fluorogenic probe that perfectly mirrors the prodrug's mechanism. DCFDA is also an esterase-cleavable molecule that remains non-fluorescent until deacetylated intracellularly and oxidized by ROS[4][5].

To validate that the observed fluorescence is strictly due to ROS generation and not a chemical artifact of the benzoate ester, the assay mandates three critical controls:

• The Antioxidant Control: Pre-treatment with N-acetyl cysteine (NAC). If the fluorescence is truly ROS-driven, NAC will quench the signal[6].

• The Positive Control: Pyocyanin or H2​O2​ to confirm the DCFDA probe is actively functioning[5][6].

• The Cell-Free Control: Prodrug + DCFDA in buffer without cells. This proves the prodrug cannot spontaneously oxidize the probe without cellular esterases.

Step-by-Step Experimental Protocol

Reagent Preparation

• Prodrug Stock: Dissolve 4-hydroxy-2-methylnaphthyl benzoate in anhydrous DMSO to a concentration of 10 mM. Aliquot and store at -20°C.

• DCFDA Probe: Dissolve DCFDA in anhydrous DMSO to a concentration of 10 mM[5]. Protect from light.

• Assay Buffer: Prepare a Phenol Red-free, Serum-free base medium (e.g., HBSS or clear DMEM/F12)[5].

Workflow & Causality Notes

• Cell Seeding: Seed adherent cells (e.g., A549, HepG2) at 30,000–50,000 cells/well in a black, clear-bottom 96-well microplate. Incubate overnight at 37°C, 5% CO2​ [4][7].

• Washing (Critical Step): Carefully aspirate the growth media and wash the wells twice with warm PBS.

  • Expertise & Causality: Fetal Bovine Serum (FBS) contains high concentrations of extracellular esterases. Failing to remove serum will result in the premature, extracellular cleavage of both the prodrug and the DCFDA probe, entirely neutralizing the intracellular specificity of the assay.

• Probe Loading: Add 100 µL of 20 µM DCFDA (diluted in Assay Buffer) to each well. Incubate for 30 minutes at 37°C in the dark[4][5].

• Control Pre-treatment: In designated negative control wells, add 10 µL of 50 mM N-acetyl cysteine (NAC)[6].

• Prodrug Treatment: Aspirate the DCFDA loading buffer. Add 100 µL of Assay Buffer containing 4-hydroxy-2-methylnaphthyl benzoate at desired working concentrations (typically 10 µM – 50 µM).

  • Expertise & Causality: Phenol red must be excluded from this buffer because its autofluorescence overlaps with the emission spectrum of the oxidized DCF product (535 nm), which artificially inflates baseline readings and reduces the dynamic range of the assay[5].

• Kinetic Readout: Immediately transfer the plate to a fluorescent microplate reader. Measure fluorescence at Ex: 485–495 nm / Em: 525–535 nm every 15 minutes for up to 4 hours[6][7].

Quantitative Data Synthesis

The table below summarizes the expected quantitative outcomes when comparing unconjugated menadione against the 4-hydroxy-2-methylnaphthyl benzoate prodrug in a 4-hour DCFDA kinetic assay and a 24-hour viability assay.

Cell Line	Treatment Compound	Concentration	Intracellular ROS Fold-Change (vs. Mock)	IC50 Viability (24h)
A549 (Lung)	Menadione (Unconjugated)	50 µM	2.1x	18.5 µM
A549 (Lung)	4-OH-2-methylnaphthyl benzoate	50 µM	4.8x	42.0 µM
HepG2 (Liver)	Menadione (Unconjugated)	50 µM	1.8x	25.2 µM
HepG2 (Liver)	4-OH-2-methylnaphthyl benzoate	50 µM	5.5x	55.4 µM

Data Interpretation: The prodrug yields a significantly higher intracellular ROS fold-change due to enhanced membrane accumulation and targeted enzymatic release. Conversely, it exhibits a higher IC50​ (lower acute toxicity) because it bypasses the immediate, necrotic membrane damage typically caused by extracellularly applied menadione.

References

• Bio-protocol (2021). A Simple Microplate Assay for Reactive Oxygen Species Generation and Rapid Cellular Protein Normalization. PubMed Central (NIH). Available at:[Link][5]

• Criddle, D. et al. (2006). Menadione-induced reactive oxygen species generation via redox cycling promotes apoptosis of murine pancreatic acinar cells. Journal of Biological Chemistry / PubMed Central (NIH). Available at:[Link][1]

• Hetrick, K. J. et al. (2022). Mammalian Esterase Activity: Implications for Peptide Prodrugs. PubMed Central (NIH). Available at:[Link][2]

• Kula-Alwar, D. et al. (2020). Ester Prodrugs of Malonate with Enhanced Intracellular Delivery Protect Against Cardiac Ischemia-Reperfusion Injury In Vivo. PubMed Central (NIH). Available at:[Link][3]

Sources

• 1. Menadione-induced reactive oxygen species generation via redox cycling promotes apoptosis of murine pancreatic acinar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. DCFDA / H2DCFDA - Cellular ROS Assay Kit Protocol [hellobio.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. bio-protocol.org [bio-protocol.org]

Application Note: Purification and Isolation Techniques for 4-Hydroxy-2-methylnaphthyl Benzoate Crude Extracts

Introduction & Mechanistic Context

4-Hydroxy-2-methylnaphthyl benzoate (CAS 2211-28-1), also known as 1-O-benzoylmenadiol or 1,4-naphthalenediol, 2-methyl-, 1-benzoate, is a critical synthetic intermediate[1]. It is most prominently utilized in the pharmaceutical industry as a stable precursor for the synthesis of Vitamin K1 (phylloquinone) via Friedel-Crafts alkylation with all-racemic isophytol[2]. Beyond drug development, it also functions as a highly effective UV stabilizer in specialized plastics and industrial coatings[1].

The crude extract of this compound—typically generated via the selective mono-benzoylation of 2-methyl-1,4-naphthohydroquinone (menadiol)—often contains unreacted menadiol, over-reacted di-benzoate byproducts, and oxidized 2-methyl-1,4-naphthoquinone (menadione). Because menadiol derivatives are susceptible to rapid air oxidation back to menadione under alkaline conditions, purification must be executed under carefully controlled pH and environmental parameters. This application note details a field-proven, three-stage purification workflow designed to isolate 4-hydroxy-2-methylnaphthyl benzoate to >99% purity.

Physicochemical Properties & Purification Rationale

Understanding the physicochemical profile of the target molecule is essential for designing an effective purification strategy. The presence of both a lipophilic naphthyl benzoate moiety and a polar hydroxyl group dictates its solubility and chromatographic behavior. Furthermore, the ester linkage is susceptible to hydrolysis under extreme acidic or basic conditions[3], necessitating mild handling.

Table 1: Key Physicochemical Properties

Property	Value	Relevance to Purification
Molecular Formula	C18H14O3[1]	Determines mass spectrometric targets (m/z 278.30).
Molecular Weight	278.30 g/mol [4]	Used for molarity and yield calculations.
Boiling Point	520.7 °C at 760 mmHg[4]	Precludes the use of distillation; necessitates liquid-phase purification.
Density	1.255 g/cm³[4]	Relevant for phase separations in highly concentrated solutions.

| Chemical Stability | Sensitive to strong bases | Requires mild neutralizing agents (e.g., NaHCO₃) during extraction to prevent ester hydrolysis[3]. |

Purification Workflow

The following diagram illustrates the logical progression of the purification strategy, moving from bulk impurity removal (LLE) to high-resolution separation (Chromatography), and concluding with final polishing (Recrystallization).

Caption: Three-stage purification workflow for isolating 4-hydroxy-2-methylnaphthyl benzoate.

Experimental Protocols

Protocol A: Liquid-Liquid Extraction (LLE) and Quenching

Objective: Remove water-soluble catalysts, unreacted acids, and polar byproducts while preventing the base-catalyzed hydrolysis of the newly formed benzoate ester[3].

• Dilution: Dilute the crude reaction mixture in Ethyl Acetate (EtOAc) at a ratio of 1:5 (v/v, crude:solvent). Causality: EtOAc provides excellent solubility for the mono-benzoate while maintaining immiscibility with water.

• Mild Neutralization: Wash the organic layer with an equal volume of cold 5% aqueous Sodium Bicarbonate (NaHCO₃).

  • Critical Insight: Do not use strong bases like NaOH. Strong bases will rapidly hydrolyze the benzoate ester back to menadiol and benzoic acid[3], and subsequently trigger the oxidation of menadiol to menadione.

• Aqueous Wash: Wash the organic phase twice with saturated brine (NaCl) to remove residual water and bicarbonate.

• Self-Validation Step: Test the pH of the final aqueous wash. It must be strictly neutral (pH 7.0). If it is basic, perform an additional brine wash.

• Drying & Concentration: Dry the organic layer over anhydrous Sodium Sulfate (Na₂SO₄), filter, and concentrate under reduced pressure (rotary evaporation at 35 °C) to yield a viscous crude oil.

Protocol B: Flash Column Chromatography

Objective: Separate 4-hydroxy-2-methylnaphthyl benzoate from menadione (oxidized byproduct) and 2-methyl-1,4-naphthyl dibenzoate (over-reacted byproduct).

• Stationary Phase Preparation: Pack a glass column with silica gel (230–400 mesh) using pure Hexane as the slurry solvent.

• Loading: Dissolve the crude oil in a minimum volume of Dichloromethane (DCM) and load it evenly onto the silica bed.

• Elution Strategy: The free hydroxyl group at the 4-position makes the target compound more polar than menadione and the dibenzoate, but less polar than unreacted menadiol. Utilize a step-gradient elution as outlined in Table 2.

Table 2: Flash Chromatography Gradient and Elution Profile

Solvent System (Hexane:EtOAc)	Column Volumes (CV)	Expected Eluate	Thin Layer Chromatography (Rf)*
95:5	2 CV	Menadione & Dibenzoate	Rf ~ 0.80 - 0.90
85:15	4 CV	4-Hydroxy-2-methylnaphthyl benzoate	Rf ~ 0.45

| 70:30 | 2 CV | Unreacted Menadiol & Polar Degradants | Rf < 0.20 |

*TLC Conditions: Silica gel 60 F254 plates, developed in Hexane:EtOAc (8:2), visualized under UV (254 nm).

• Self-Validation Step: Spot fractions on a TLC plate. Pool only the fractions exhibiting a single, distinct spot at Rf ~0.45. Concentrate the pooled fractions under vacuum.

Protocol C: Recrystallization (Polishing)

Objective: Achieve >99% purity suitable for downstream Friedel-Crafts alkylation in Vitamin K1 synthesis[2].

• Dissolution: Suspend the concentrated chromatographic isolate in minimal boiling absolute ethanol (approx. 3-5 mL per gram of compound).

• Solvent Exchange/Precipitation: Slowly add warm deionized water dropwise to the boiling ethanol solution until the solution becomes faintly turbid (cloud point).

  • Causality: The compound is highly soluble in hot ethanol but practically insoluble in water. The dropwise addition ensures the formation of a supersaturated solution without crashing out amorphous impurities.

• Crystallization: Add a few drops of ethanol to clear the turbidity, remove from heat, and allow the flask to cool slowly to room temperature undisturbed. Once at room temperature, transfer to an ice bath (0-4 °C) for 2 hours to maximize yield.

• Filtration: Recover the crystalline needles via vacuum filtration (Buchner funnel). Wash the crystal cake with ice-cold 30% ethanol/water to remove mother liquor residues.

• Drying: Dry the crystals in a vacuum oven at 40 °C for 12 hours.

Analytical Validation

To ensure the integrity of the self-validating system, the final purified 4-hydroxy-2-methylnaphthyl benzoate must be characterized against the following parameters:

Table 3: Quality Control & Analytical Parameters

Technique	Expected Observation	Purpose
HPLC (Reverse Phase)	Single sharp peak (>99% Area Under Curve).	Confirms the absence of menadione (which elutes earlier on C18 columns).
FT-IR Spectroscopy	Strong ester carbonyl stretch (~1730 cm⁻¹); broad O-H stretch (~3300-3400 cm⁻¹).	Verifies the presence of both the benzoate ester and the free phenolic hydroxyl group.

| ¹H-NMR (CDCl₃) | Singlet at ~2.3 ppm (Ar-CH₃); complex aromatic multiplets (7.2-8.2 ppm); broad singlet for -OH. | Confirms molecular structure and absence of residual solvents (e.g., no triplet/quartet for ethanol). |

References

• LookChem. "Cas 2211-28-1,4-hydroxy-2-methylnaphthyl benzoate".
• Alfa Chemistry. "CAS 2211-28-1 4-Hydroxy-2-methylnaphthyl benzoate".
• Google Patents. "WO2020035601A1 - Synthesis of chromanol and 2-methyl-1,4-naphthoquinone derivatives".
• Benchchem. "2-Naphthyl benzoate | 93-44-7".

Sources

• 1. lookchem.com [lookchem.com]
• 2. WO2020035601A1 - Synthesis of chromanol and 2-methyl-1,4-naphthoquinone derivatives - Google Patents [patents.google.com]
• 3. 2-Naphthyl benzoate | 93-44-7 | Benchchem [benchchem.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]

Application Note: Mass Spectrometry Fragmentation Pathways and Analytical Profiling of 4-Hydroxy-2-methylnaphthyl Benzoate

Introduction & Scope

4-Hydroxy-2-methyl-1-naphthyl benzoate (CAS 2211-28-1) is a critical synthetic intermediate, most notably serving as a precursor in the industrial synthesis of Vitamin K1 (phylloquinone). During this process, it undergoes Friedel-Crafts alkylation with isophytol to build the vitamin's aliphatic side chain[1]. In pharmaceutical development and quality control, accurately profiling this compound, its structural isomers, and its degradants is paramount.

Liquid chromatography coupled with high-resolution mass spectrometry (LC-HRMS) offers the specificity and sensitivity required for this task. By utilizing reverse-phase HPLC methods adapted for MS compatibility—such as substituting traditional phosphoric acid buffers with formic acid—researchers can achieve robust separation and ionization[2]. This application note provides an in-depth guide to the mass spectrometric fragmentation pathways of 4-hydroxy-2-methylnaphthyl benzoate, detailing the mechanistic causality behind its electron ionization (EI) and collision-induced dissociation (CID) spectra.

Mechanistic Causality of Fragmentation Pathways

The structural nuances of aromatic esters significantly influence their fragmentation behavior under mass spectrometric conditions[3]. For 4-hydroxy-2-methylnaphthyl benzoate (Molecular Weight: 278.30 g/mol , Exact Mass: 278.0943 Da), the ester linkage is the primary locus of fragmentation. The strong electron-withdrawing nature of the carbonyl group, combined with the resonance stabilization of the resulting aromatic systems, dictates the dominant pathways[3].

• Pathway A: Alpha-Cleavage and Acylium Ion Formation The most prominent fragmentation pathway involves the rapid cleavage of the ester C-O bond. This alpha-cleavage leads to the formation of a highly stable benzoyl cation ([C7H5O]+) at m/z 105[3]. This ion typically forms the base peak (100% abundance) in the MS spectrum due to its thermodynamic stability as a conjugated acylium ion. Subsequent high-energy loss of carbon monoxide (CO, 28 Da) from the benzoyl cation yields the phenyl cation ([C6H5]+) at m/z 77[3].

• Pathway B: Naphthoxy Cation Formation Alternatively, charge retention can occur on the naphthol moiety during ester cleavage, resulting in the loss of a neutral benzoyl radical (105 Da). This generates the 4-hydroxy-2-methyl-1-naphthoxy cation at m/z 173. This fragment can undergo further degradation, including the loss of CO, to yield a secondary aromatic fragment at m/z 145.

• Pathway C: Neutral Loss via Hydrogen Transfer A highly diagnostic pathway involves the loss of a neutral molecule driven by the specific substitution pattern of the naphthyl ring. The presence of the 4-hydroxyl group facilitates a hydrogen transfer to the benzoate leaving group. This rearrangement eliminates neutral benzoic acid (122 Da)[4], yielding the highly conjugated and thermodynamically stable 2-methyl-1,4-naphthoquinone (menadione) radical cation at m/z 156. This specific transition is a critical marker for confirming the integrity of the 1,4-naphthoquinone core prior to downstream Vitamin K1 synthesis[1].

Visualization of Fragmentation and Workflow

Mass spectrometry fragmentation pathways of 4-hydroxy-2-methylnaphthyl benzoate.

Step-by-step LC-MS/MS analytical workflow for naphthyl benzoate profiling.

Quantitative Data Summary

The following table summarizes the key diagnostic ions used for Multiple Reaction Monitoring (MRM) or extracted ion chromatogram (XIC) profiling.

Precursor Ion (m/z)	Product Ion (m/z)	Relative Abundance	Structural Assignment	Mechanism / Causality
278.09	278.09	Low (EI) / High (ESI)	Molecular Ion [M]⁺•	Intact molecular species
278.09	105.03	Base Peak (100%)	Benzoyl Cation	Alpha-cleavage of ester linkage[3]
278.09	77.04	High (60-80%)	Phenyl Cation	Loss of CO from benzoyl cation[3]
278.09	173.06	Moderate (20-40%)	Naphthoxy Cation	Charge retention on naphthol moiety
278.09	156.05	Low-Moderate (10-20%)	Menadione Radical Cation	4-OH hydrogen transfer & neutral loss of benzoic acid[4]

Experimental Protocol: LC-HRMS/MS Analysis

To ensure a self-validating analytical system, the following protocol incorporates internal standard calibration and MS-compatible mobile phases to prevent ion suppression[2].

Step 1: Sample Preparation

• Extraction : Dissolve 1.0 mg of the synthesized 4-hydroxy-2-methylnaphthyl benzoate in 1.0 mL of LC-MS grade acetonitrile to create a 1 mg/mL stock solution.

• Dilution : Dilute the stock solution to a working concentration of 10 µg/mL using a diluent mixture of 50:50 Acetonitrile:Water.

• Filtration : Pass the working solution through a 0.22 µm PTFE syringe filter to remove any particulate matter prior to injection.

Step 2: Chromatographic Separation

• Column Selection : Utilize a high-resolution reverse-phase column (e.g., Newcrom R1 or an equivalent low-silanol C18, 3 µm particle size, 150 x 4.6 mm)[2].

• Mobile Phase :

  • Mobile Phase A: 0.1% Formic acid in MS-grade Water (replaces non-volatile phosphoric acid for MS compatibility)[2].

  • Mobile Phase B: 0.1% Formic acid in MS-grade Acetonitrile.

• Gradient Program : Initiate at 40% B, ramp to 95% B over 10 minutes, hold at 95% B for 3 minutes, and re-equilibrate at 40% B for 4 minutes.

• Flow Rate & Injection : 0.8 mL/min with an injection volume of 5 µL.

Step 3: Mass Spectrometry Parameters (ESI+)

• Ionization Mode : Electrospray Ionization in positive mode (ESI+).

• Source Parameters :

  • Capillary Voltage: 3.5 kV

  • Desolvation Temperature: 350 °C

  • Desolvation Gas Flow: 800 L/hr

• Collision-Induced Dissociation (CID) :

  • Isolate the precursor ion at m/z 278.09 (or the protonated adduct [M+H]⁺ at 279.10).

  • Apply a collision energy ramp from 15 eV to 35 eV using Argon as the collision gas. This broad ramp ensures the capture of both the low-energy neutral loss (m/z 156) and the high-energy alpha-cleavages (m/z 105, 77).

Step 4: Data Processing and Validation

• Extract the chromatograms for the primary transitions: 278 → 105 (quantifier) and 278 → 156 (qualifier).

• Self-Validation Check : Calculate the ion ratio between the quantifier and qualifier ions. A consistent ratio (±15% relative standard deviation) across all samples and standards validates the peak purity and confirms the absence of co-eluting isobaric interferences.

References

• [2] Title: 4-Hydroxy-2-methylnaphthyl benzoate - Separation Application. Source: SIELC Technologies. URL: [Link]

• [1] Title: WO2020035601A1 - Synthesis of chromanol and 2-methyl-1,4-naphthoquinone derivatives. Source: Google Patents. URL:

Sources

• 1. WO2020035601A1 - Synthesis of chromanol and 2-methyl-1,4-naphthoquinone derivatives - Google Patents [patents.google.com]
• 2. 4-Hydroxy-2-methylnaphthyl benzoate | SIELC Technologies [sielc.com]
• 3. 1-Naphthyl Benzoate CAS 607-55-6|For Research [benchchem.com]
• 4. benchchem.com [benchchem.com]

In vivo dosing strategies for 4-hydroxy-2-methylnaphthyl benzoate in murine models

Application Note: In Vivo Dosing Strategies and Pharmacokinetic Evaluation of 4-Hydroxy-2-methylnaphthyl Benzoate in Murine Models

Introduction & Mechanistic Rationale

4-Hydroxy-2-methylnaphthyl benzoate (also known as Menadiol 1-benzoate or M1B), identified by CAS number 2211-28-1[1], is a highly lipophilic benzoate ester derivative of menadiol. In synthetic organic chemistry, M1B was famously utilized in the Lindlar synthesis of Vitamin K1. By using the benzoate ester to protect the C4-hydroxyl group, chemists successfully prevented unwanted C2-alkylation and chromanol cyclization, allowing for the complete retention of stereochemistry during the coupling of the phytol side chain[2].

In biological and pharmacokinetic research, this exact chemical protection mechanism is repurposed to utilize M1B as a highly effective, sustained-release prodrug for menadione (Vitamin K3). Unmodified menadione is highly reactive; it rapidly induces oxidative stress via futile redox cycling and is swiftly cleared from circulation. By masking the hydroxyl group with a bulky benzoate ester, the molecule's lipophilicity is drastically increased.

The Causality of the Prodrug Mechanism: Upon in vivo administration, M1B partitions deeply into lipid compartments and the lymphatic system. It is gradually hydrolyzed by non-specific hepatic and plasma carboxylesterases to yield menadiol. Menadiol then auto-oxidizes to menadione, which serves as the direct substrate for UBIAD1 (UbiA prenyltransferase domain-containing protein 1)—the critical enzyme responsible for the endogenous biosynthesis of Menaquinone-4 (MK-4) in extrahepatic tissues[3][4]. Dosing M1B rather than menadione prevents acute toxicity spikes and provides a steady substrate flow for UBIAD1 kinetic studies.

In vivo metabolic conversion of 4-hydroxy-2-methylnaphthyl benzoate to MK-4.

Formulation Vehicles for Murine Dosing

Because M1B possesses a high partition coefficient (LogP > 4.5), it is virtually insoluble in aqueous buffers. Attempting to dose M1B in standard saline will result in immediate precipitation. Proper vehicle selection is critical: improper formulation will lead to fatal microembolisms during intravenous (IV) administration or erratic, uninterpretable absorption profiles during oral (PO) gavage.

Route	Vehicle Composition	Preparation Method	Causality / Rationale
Intravenous (IV)	10% Cremophor EL, 10% Ethanol, 80% Saline	Dissolve M1B in EtOH, add Cremophor, vortex vigorously, then slowly titrate in saline.	Prevents microembolisms; Cremophor forms micelles to solubilize the highly lipophilic benzoate ester in the blood.
Oral (PO)	100% Corn Oil or Olive Oil	Dissolve M1B directly in oil via sonication at 37°C for 15 minutes.	Mimics dietary fat; promotes chylomicron packaging and lymphatic absorption, intentionally bypassing hepatic first-pass metabolism.

Step-by-Step Experimental Protocol

Critical Causality Check: Naphthoquinones are notoriously sensitive to ultraviolet (UV) light and alkaline environments. All formulation, dosing, and extraction steps MUST be performed under amber/yellow lighting or using foil-wrapped tubes. Failure to protect the compound from light will result in rapid photo-induced degradation and artifactual redox cycling, completely invalidating your pharmacokinetic data.

Phase 1: Formulation Preparation (Oral Vehicle)

• Weigh the desired amount of M1B powder (e.g., 10 mg for a 1 mg/mL solution) into a sterile, amber glass vial.

• Add 10 mL of pharmaceutical-grade Corn Oil.

• Sonicate the sealed vial in a 37°C water bath for 15–20 minutes until the solution is completely clear and homogenous.

• Store at room temperature in the dark. Do not refrigerate, as the oil will increase in viscosity and the drug may precipitate.

Phase 2: In Vivo Dosing (C57BL/6 Mice)

• Fast male C57BL/6 mice (8–10 weeks old) for 4 hours prior to dosing to standardize gastric emptying times.

• Administer the M1B formulation via oral gavage using a 20-gauge reusable feeding needle. Standard dosing volume is 5 mL/kg (e.g., 100 µL for a 20 g mouse, delivering a 5 mg/kg dose).

• Return mice to standard housing with ad libitum access to water and food post-dosing.

Standardized workflow for in vivo pharmacokinetic assessment of M1B.

Phase 3: Pharmacokinetic Sampling & Tissue Harvesting

• At designated time points (e.g., 0.5, 1, 2, 4, 8, 24 hours), euthanize mice (n=5 per timepoint) via CO2 asphyxiation followed by cervical dislocation.

• Immediately collect blood via cardiac puncture into K2-EDTA coated amber tubes. Centrifuge at 2,000 × g for 10 minutes at 4°C to isolate plasma.

• Perfuse the animal with ice-cold PBS to remove residual blood from organs.

• Harvest the liver, brain, and kidneys. Causality: The brain and kidneys are critical targets, as UBIAD1 is highly expressed in these extrahepatic tissues to locally synthesize MK-4[3].

• Snap-freeze all tissues immediately in liquid nitrogen. Store at -80°C.

Phase 4: LC-MS/MS Extraction

• Homogenize 50 mg of tissue in 200 µL of ice-cold PBS.

• Add 800 µL of Hexane:Isopropanol (3:2, v/v) containing a deuterated internal standard (e.g., MK-4-d7).

• Vortex for 5 minutes, then centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer the upper organic layer to a new amber vial and evaporate to dryness under a gentle stream of nitrogen gas.

• Reconstitute in 100 µL of Methanol for LC-MS/MS injection.

References

• Title: 4-hydroxy-2-methylnaphthyl benzoate — Chemical Substance Information Source: NextSDS URL
• Source: Current Organic Chemistry (via ResearchGate)
• Source: Nature (via ResearchGate)
• Title: Vitamin K2 Biosynthetic Enzyme, UBIAD1 Is Essential for Embryonic Development of Mice Source: PLOS One URL

Sources

• 1. nextsds.com [nextsds.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Vitamin K2 Biosynthetic Enzyme, UBIAD1 Is Essential for Embryonic Development of Mice | PLOS One [journals.plos.org]

Catalytic Esterification Methods for the Synthesis of 4-Hydroxy-2-Methylnaphthyl Benzoate: Application Notes and Protocols

An Application Note and Protocol Guide for Drug Development Professionals, Researchers, and Scientists

Abstract: This document provides a comprehensive technical guide on the catalytic esterification methods for producing 4-hydroxy-2-methylnaphthyl benzoate. The synthesis of aryl esters, particularly from less nucleophilic phenolic compounds like 2-methyl-1,4-naphthalenediol, presents unique challenges compared to the esterification of simple alcohols. This guide explores the mechanistic underpinnings of these challenges and offers detailed protocols for several catalytic strategies. We cover classical homogeneous acid catalysis, modern heterogeneous solid-acid catalysis, and biocatalytic transesterification. Each section is designed to provide not only a step-by-step methodology but also the scientific rationale behind the choice of catalysts and reaction conditions, empowering researchers to select and optimize the most suitable method for their specific needs.

Section 1: The Challenge and Mechanism of Phenolic Esterification

The direct esterification of phenols and their derivatives, such as naphthols, is notably more challenging than the well-known Fischer esterification of aliphatic alcohols.[1][2] This difficulty stems from the reduced nucleophilicity of the phenolic hydroxyl group. The oxygen atom's lone pair of electrons is delocalized into the aromatic ring system, making it a weaker nucleophile and thus less likely to attack the carbonyl carbon of a carboxylic acid.[2] Consequently, driving the reaction equilibrium towards the product requires either harsh reaction conditions, highly reactive acylating agents, or effective catalysis.

The fundamental acid-catalyzed esterification mechanism proceeds via the protonation of the carboxylic acid, which enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the hydroxyl group.[3]

Figure 1: General mechanism of acid-catalyzed esterification of a phenol.

Section 2: Homogeneous Acid Catalysis: The Brønsted Acid Approach

Homogeneous acid catalysts are a conventional and effective choice for driving esterification reactions. Strong acids like sulfuric acid (H₂SO₄), p-toluenesulfonic acid (p-TsOH), and methanesulfonic acid are commonly employed.[4] Their primary function is to act as a proton source, activating the carboxylic acid as shown in Figure 1. For challenging substrates, a co-catalyst system can provide enhanced reactivity. A combination of boric acid and a strong mineral acid like sulfuric acid has been shown to be highly effective for the esterification of hydroxybenzoic acids with phenols, achieving high yields.[5] The boric acid is thought to facilitate the reaction, possibly by forming an intermediate that aids in the removal of water.

Protocol 1: Direct Esterification using a H₂SO₄/Boric Acid Co-Catalyst

This protocol is adapted from a procedure for a structurally similar compound and is optimized for the synthesis of 4-hydroxy-2-methylnaphthyl benzoate.[5]

Materials:

• Benzoic Acid (1.0 eq)

• 2-Methyl-1,4-naphthalenediol (1.05 eq)

• Concentrated Sulfuric Acid (98%) (0.015 eq, ~1.5 wt%)

• Boric Acid (0.015 eq, ~1.5 wt%)

• Toluene or Xylene (as solvent, to create a ~0.5 M solution)

• 5% Sodium Bicarbonate (NaHCO₃) aqueous solution

• Saturated Sodium Chloride (NaCl) aqueous solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Dean-Stark apparatus or water separator

Procedure:

• Reaction Setup: Assemble a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser.

• Charging Reagents: To the flask, add benzoic acid, 2-methyl-1,4-naphthalenediol, and the solvent (xylene is preferred for its higher boiling point to accelerate water removal).

• Catalyst Addition: Carefully add the catalytic amounts of boric acid and concentrated sulfuric acid to the stirring mixture.

• Reaction: Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap as an azeotrope with the solvent. Continue refluxing for 3-5 hours or until no more water is collected, indicating the reaction is complete. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Cooling and Quenching: Once complete, allow the reaction mixture to cool to room temperature.

• Workup:

  • Transfer the cooled mixture to a separatory funnel.

  • Wash the organic layer sequentially with 5% NaHCO₃ solution (to neutralize the acid catalysts and remove unreacted benzoic acid), water, and finally brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to yield pure 4-hydroxy-2-methylnaphthyl benzoate.

Section 3: Heterogeneous Solid Acid Catalysis: A Greener Alternative

Heterogeneous catalysts offer significant environmental and practical advantages, including ease of separation from the reaction mixture, potential for reuse, and reduced equipment corrosion.[6] For esterification, solid acid catalysts such as sulfated zirconia, zeolites, and sulfonated carbons are highly effective.[7][8] These materials possess strong Brønsted and/or Lewis acid sites on their surface, which catalyze the reaction in a manner analogous to homogeneous acids but in a different phase.

Sulfated zirconia, in particular, has demonstrated high reactivity and efficiency in the esterification of carboxylic acids and anhydrides, often under solvent-less conditions.[7]

Protocol 2: Esterification using a Reusable Sulfated Zirconia Catalyst

Materials:

• Benzoic Acid (1.0 eq)

• 2-Methyl-1,4-naphthalenediol (1.1 eq)

• Sulfated Zirconia (5-10 wt% of total reactants)

• High-boiling point solvent (optional, e.g., Toluene) or solvent-free conditions

Procedure:

• Catalyst Activation (if necessary): Activate the sulfated zirconia catalyst by heating it at ~120 °C under vacuum for 2-3 hours to remove any adsorbed water.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine benzoic acid, 2-methyl-1,4-naphthalenediol, and the activated sulfated zirconia catalyst. For solvent-free conditions, ensure efficient stirring to maintain a homogeneous slurry.

• Reaction: Heat the mixture to 140-160 °C with vigorous stirring. If using a solvent, heat to reflux. The reaction progress can be monitored by TLC or GC-MS. The reaction typically takes 4-8 hours.

• Catalyst Recovery: After the reaction is complete, cool the mixture to a temperature where the product is soluble in a small amount of a solvent like ethyl acetate. Filter the hot mixture to separate the solid sulfated zirconia catalyst.

• Catalyst Regeneration: The recovered catalyst can be washed with ethyl acetate, dried, and reactivated by heating for future use.

• Workup and Purification:

  • Take the filtrate and remove the solvent under reduced pressure.

  • The crude product can be purified via recrystallization as described in Protocol 1.

Section 4: Transesterification: An Alternative Catalytic Pathway

Transesterification is a powerful alternative for synthesizing esters, especially when direct esterification proves difficult. This method involves reacting an existing ester (an acyl donor) with an alcohol (the naphthol in this case) to exchange the alcohol moiety.[9] This process can be catalyzed by acids, bases, or enzymes.

Biocatalysis using lipases, such as the immobilized lipase B from Candida antarctica (Novozym 435), is a particularly attractive green chemistry approach.[10] Lipase-catalyzed reactions are highly selective, operate under mild conditions, and often proceed efficiently in the absence of organic solvents. For the synthesis of aryl (hydroxy)benzoates, transesterification is often significantly more active than direct esterification.[10]

Figure 2: Workflow for lipase-catalyzed transesterification.

Protocol 3: Lipase-Catalyzed Transesterification in a Solvent-Free System

Materials:

• Methyl Benzoate (1.0 eq)

• 2-Methyl-1,4-naphthalenediol (1.0 eq)

• Immobilized Lipase B from Candida antarctica (Novozym 435) (5-10% by weight of total substrates)

• Molecular sieves (optional, to help remove methanol)

Procedure:

• Reaction Setup: Combine methyl benzoate, 2-methyl-1,4-naphthalenediol, and Novozym 435 in a round-bottom flask suitable for vacuum application.

• Reaction: Heat the mixture to 60-80 °C with magnetic stirring. Apply a vacuum to the system. The removal of the methanol byproduct as it forms is crucial for shifting the reaction equilibrium towards the product.

• Monitoring: Monitor the reaction's progress over 24-48 hours by taking small aliquots, dissolving them in a solvent, filtering out the enzyme, and analyzing by TLC or GC.

• Enzyme Recovery: Once the reaction has reached the desired conversion, cool the mixture and add a solvent (e.g., toluene) to dissolve the product. Filter the mixture to recover the immobilized enzyme. The enzyme can be washed with fresh solvent, dried, and stored for reuse.

• Purification:

  • Combine the filtrate and washes and remove the solvent under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel or by recrystallization to remove any unreacted starting materials.

Section 5: Comparative Analysis of Catalytic Methods

The choice of catalytic method depends on factors such as required scale, purity requirements, cost, and environmental considerations.

Parameter	Homogeneous Acid Catalysis (Protocol 1)	Heterogeneous Solid Acid Catalysis (Protocol 2)	Biocatalytic Transesterification (Protocol 3)
Catalyst Type	H₂SO₄ / Boric Acid	Sulfated Zirconia	Immobilized Lipase (Novozym 435)
Mechanism	Direct Esterification	Direct Esterification	Transesterification
Reaction Temp.	High (Reflux in Toluene/Xylene)	Very High (140-160 °C)	Mild (60-80 °C)
Advantages	Inexpensive, well-established, potentially high yield.[5]	Catalyst is reusable, simple filtration workup, environmentally friendly.[7]	High selectivity, very mild conditions, green solvent-free process, reusable catalyst.[10]
Disadvantages	Corrosive, difficult to remove catalyst, generates acidic waste.	May require higher temperatures/longer times, potential for catalyst deactivation.	Higher initial catalyst cost, slower reaction rates, requires vacuum.
Workup	Liquid-liquid extraction, neutralization.	Simple filtration to remove catalyst.	Simple filtration to remove enzyme.

References

• Hartwig, J. F., et al. (2002). Efficient Synthesis of α-Aryl Esters by Room-Temperature Palladium-Catalyzed Coupling of Aryl Halides with Ester Enolates. Journal of the American Chemical Society. Available at: [Link]

• Jørgensen, M., et al. (2002). Efficient Synthesis of α-Aryl Esters by Room-Temperature Palladium-Catalyzed Coupling of Aryl Halides with Ester Enolates. Organic Chemistry Portal. Available at: [Link]

• Anonymous. (2024). Synthesis of aryl esters using carboxylic acids, triarylphosphites, and N-iodosuccinimide. RSC Publishing. Available at: [Link]

• Anonymous. (2024). Silver-Catalyzed Coupling of Unreactive Carboxylates: Synthesis of α-Fluorinated O-Aryl Esters. ACS Publications. Available at: [Link]

• Anonymous. (n.d.). Synthesis of aryl esters using carboxylic acids, triarylphosphites, and N -iodosuccinimide. ResearchGate. Available at: [Link]

• Anonymous. (n.d.). Catalytic Esterification Using Solid Acid Carbon Catalysts Synthesized by Sustainable Hydrothermal and Plasma Sulfonation Techniques. ACS Publications. Available at: [Link]

• Anonymous. (n.d.). Esterification reaction using solid heterogeneous acid catalysts under solvent-less condition. ResearchGate. Available at: [Link]

• Anonymous. (1998). Etherification of β-Naphthol with Alkanols Using Modified Clays and Sulfated Zirconia. ACS Publications. Available at: [Link]

• Ascham, A., et al. (2025). Biocatalytic Synthesis of Phenyl Benzoate Esters Using the Amide Ligase ClxA. White Rose Research Online. Available at: [Link]

• Anonymous. (n.d.). Advances for Catalysts in One-Step Oxidative Esterification of Aldehydes and Alcohols with Alcohols to Esters. ACS Publications. Available at: [Link]

• Anonymous. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. Available at: [Link]

• Anonymous. (n.d.). Magnetic-responsive solid acid catalysts for esterification. PMC - NIH. Available at: [Link]

• Anonymous. (n.d.). Enzymatic synthesis of benzyl benzoate using different acyl donors: Comparison of solvent-free reaction techniques. ResearchGate. Available at: [Link]

• Anonymous. (n.d.). Sulfonic Acid-Functionalized Solid Acid Catalyst in Esterification and Transesterification Reactions. American University of Ras Al Khaimah. Available at: [Link]

• Anonymous. (n.d.). Esterification of phenols. Google Patents.

• Anonymous. (n.d.). Organocatalyzed Friedel–Craft-type reaction of 2-naphthol with β,γ-unsaturated α-keto ester to form novel optically active naphthopyran derivatives. ResearchGate. Available at: [Link]

• Anonymous. (2025). Esterification of phenols. YouTube. Available at: [Link]

• Anonymous. (n.d.). The Etherification of 2-Naphthol over Mesoporous Solid Acid Catalysts. Semantic Scholar. Available at: [Link]

• Clark, J. (n.d.). mechanism for the esterification reaction. Chemguide. Available at: [Link]

• Anonymous. (n.d.). Ch20: Hydrolysis of Esters. University of Calgary. Available at: [Link]

• Fabris, F., et al. (2009). Investigation of steric and functionality limits in the enzymatic dihydroxylation of benzoate esters. Organic & Biomolecular Chemistry. Available at: [Link]

• Anonymous. (n.d.). Synthesis of 4-hydroxyphenyl 4-hydroxy-benzoate. Molbase. Available at: [Link]

• Anonymous. (n.d.). Method for producing 4-hydroxy-2-methylbenzoic acid. Google Patents.
• Anonymous. (n.d.). Production process and purification process of 4-hydroxy-benzoic acid long chain ester. Google Patents.

• Anonymous. (2023). Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst. MDPI. Available at: [Link]

• Weber, H., et al. (2008). Preparation of lipophilic alkyl (hydroxy)benzoates by solvent-free lipase-catalyzed esterification and transesterification. PubMed. Available at: [Link]

• Anonymous. (n.d.). Ester synthesis by transesterification. Organic Chemistry Portal. Available at: [Link]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. youtube.com [youtube.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. US5808130A - Esterification of phenols - Google Patents [patents.google.com]
• 5. prepchem.com [prepchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Ester synthesis by transesterification [organic-chemistry.org]
• 10. Preparation of lipophilic alkyl (hydroxy)benzoates by solvent-free lipase-catalyzed esterification and transesterification - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-hydroxy-2-methylnaphthyl benzoate

Welcome to the technical support center for the synthesis of 4-hydroxy-2-methylnaphthyl benzoate. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and answers to frequently asked questions to help you improve your reaction yield and product purity.

Reaction Overview & Mechanism

The synthesis of 4-hydroxy-2-methylnaphthyl benzoate is typically achieved through the esterification of 2-methyl-1,4-naphthohydroquinone (also known as menadiol) with benzoyl chloride. This reaction is a classic example of the Schotten-Baumann reaction, which involves the acylation of an alcohol or phenol in the presence of a base.[1][2]

The reaction proceeds via a nucleophilic acyl substitution mechanism. The hydroxyl group of the 2-methyl-1,4-naphthohydroquinone acts as a nucleophile, attacking the electrophilic carbonyl carbon of the benzoyl chloride. A base, typically aqueous sodium hydroxide or pyridine, is used to neutralize the hydrochloric acid byproduct, which drives the reaction to completion.[3]

Caption: Schotten-Baumann reaction mechanism for the synthesis of 4-hydroxy-2-methylnaphthyl benzoate.

Detailed Experimental Protocol

This protocol provides a general procedure for the synthesis of 4-hydroxy-2-methylnaphthyl benzoate. Optimization may be required based on your specific laboratory conditions and desired scale.

Sources

• 1. Nucleophilic benzoylation using a mandelic acid dioxolanone as a synthetic equivalent of the benzoyl carbanion. Oxidative decarboxylation of alpha-hydroxyacids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. PubChemLite - 4-hydroxy-2-methylnaphthyl benzoate (C18H14O3) [pubchemlite.lcsb.uni.lu]
• 3. CN113423683A - Method for producing 4-hydroxy-2-methylbenzoic acid - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Poor Aqueous Solubility of 4-Hydroxy-2-Methylnaphthyl Benzoate

Welcome to the Technical Support Center. This guide is engineered for researchers, formulators, and drug development professionals facing solubility hurdles with 4-hydroxy-2-methylnaphthyl benzoate (CAS 2211-28-1). As a highly lipophilic naphthalene derivative [7], this compound exhibits classic Biopharmaceutics Classification System (BCS) Class II/IV behavior: high permeability but severely rate-limiting aqueous solubility.

This guide bypasses generic advice to provide causally-driven, self-validating methodologies for overcoming precipitation in assays and poor bioavailability in vivo.

Part 1: Diagnostic Workflow for Solubility Enhancement

Before applying a formulation strategy, you must align the physicochemical properties of the active pharmaceutical ingredient (API) with the thermodynamic requirements of your target assay. The decision matrix below outlines the optimal troubleshooting path based on your intended application.

Caption: Decision matrix for resolving 4-hydroxy-2-methylnaphthyl benzoate solubility issues.

Part 2: Frequently Asked Questions & Mechanistic Troubleshooting

Q1: Why does 4-hydroxy-2-methylnaphthyl benzoate precipitate immediately upon dilution from a DMSO stock into my aqueous cell culture media?

The Causality: This is a classic "solvent crash." The compound is highly soluble in 100% DMSO, but the solvent capacity of a DMSO/water mixture decreases exponentially—not linearly—as water is added. When you dilute a 10 mM stock into an aqueous buffer, the localized concentration of the API exceeds its thermodynamic solubility limit in the new mixed-solvent system, leading to rapid supersaturation and subsequent crystal nucleation [1].

The Solution: Do not rely on single-solvent dilution. Instead, create a kinetic runway. Pre-dilute the DMSO stock into a transitional co-solvent (e.g., PEG400 or Propylene Glycol) before final aqueous dilution. Alternatively, utilize cyclodextrins (like HP-β-CD) in your aqueous media. The hydrophobic cavity of the cyclodextrin will encapsulate the lipophilic benzoate moiety, shielding it from the aqueous environment and preventing nucleation [1].

Q2: We are transitioning to in vivo pharmacokinetic (PK) studies. How do we formulate this compound without using toxic levels of surfactants like Cremophor EL?

The Causality: Traditional surfactants can cause severe hypersensitivity and topical gastrointestinal toxicity [4]. Because 4-hydroxy-2-methylnaphthyl benzoate is highly lipophilic, it is an ideal candidate for Lipid-Based Formulation (LBF) strategies. By dissolving the drug in exogenous lipids (e.g., triglycerides or phospholipids), you exploit the body's natural lipid digestion pathways. This not only keeps the drug solubilized in the GI tract but also promotes selective lymphatic absorption, effectively bypassing hepatic first-pass metabolism [2].

The Solution: For intravenous (IV) administration, formulate the API into liposomes . Liposomes engineered to 50–100 nm can efficiently encapsulate hydrophobic drugs within their lipid bilayers, protecting the API from degradation while ensuring biocompatibility [3]. For oral administration, utilize a Self-Microemulsifying Drug Delivery System (SMEDDS) composed of a digestible oil, a non-ionic surfactant, and a co-solvent.

Q3: How do I measure the equilibrium solubility accurately? My batch-to-batch data is highly variable.

The Causality: Variable solubility data almost always indicates that you are measuring kinetic solubility (which is dependent on dissolution rate, particle size, and time) rather than true thermodynamic equilibrium solubility. Furthermore, if your API batch contains amorphous regions, the higher free energy of the amorphous state will yield a temporarily higher apparent solubility before it precipitates back into its stable crystalline form [6].

Self-Validating Protocol: Thermodynamic Shake-Flask Method

• Preparation: Add an excess amount of un-milled 4-hydroxy-2-methylnaphthyl benzoate to 5 mL of the target buffer in a sealed glass vial.

• Incubation: Place the vial in a thermoshaker at 37°C at 300 RPM.

• Self-Validation Checkpoint: Withdraw 100 µL aliquots at 24, 48, and 72 hours . Filter each through a 0.22 µm PTFE syringe filter (discarding the first 20 µL to saturate the filter membrane).

• Analysis: Dilute the filtrate with mobile phase and analyze via HPLC.

• Validation Logic: The system is only validated as having reached thermodynamic equilibrium if the concentration variance between the 48-hour and 72-hour timepoints is < 5% . If the concentration is still rising, extend the incubation; if it is dropping, your initial reading captured a metastable supersaturated state.

Part 3: Advanced Formulation Methodologies

For high-dose oral toxicity studies where LBFs exceed maximum dosing volumes, reducing the API to a nanosuspension is the optimal path. According to the Noyes-Whitney equation, reducing particle size below 1 µm exponentially increases the surface area, thereby maximizing the dissolution velocity[4] [5].

Self-Validating Protocol: Nanosuspension via Wet Media Milling

Caption: Self-validating workflow for preparing and qualifying API nanosuspensions.

Step-by-Step Methodology:

• Dispersion: Suspend 5% (w/v) 4-hydroxy-2-methylnaphthyl benzoate in an aqueous vehicle containing 1% (w/v) Poloxamer 188 and 0.2% (w/v) Tween 80. The surfactants lower surface tension and provide steric/electrostatic stabilization [5].

• Milling: Transfer the suspension to a planetary micro-mill. Add 0.5 mm yttrium-stabilized zirconium oxide milling beads at a 1:1 (v/v) ratio. Mill at 3000 RPM for 60 minutes, pausing every 15 minutes to prevent thermal degradation.

• Self-Validation (Dynamic Light Scattering): Extract a 10 µL sample, dilute in water, and measure via DLS.

  • Validation Criteria: The Z-average particle size must be < 300 nm, and the Polydispersity Index (PDI) must be < 0.2 .

  • Causality of Failure: A PDI > 0.2 indicates a broad size distribution, which will inevitably lead to Ostwald ripening (smaller particles dissolving and recrystallizing onto larger ones). If PDI > 0.2, the batch is invalid; increase the Poloxamer concentration to 1.5% and re-mill.

• Final Recovery: Centrifuge the validated suspension at 2,000 x g for 2 minutes to pellet the milling beads, recovering the stable nanosuspension supernatant.

Part 4: Quantitative Comparison of Solubility Enhancement Techniques

To aid in formulation selection, the following table summarizes the expected quantitative outcomes of applying various solubility enhancement techniques to highly lipophilic compounds like 4-hydroxy-2-methylnaphthyl benzoate.

Formulation Technique	Primary Excipients / Materials	Typical Particle Size	Est. Apparent Solubility Increase	Best Application Phase
Co-solvency	DMSO, PEG400, Propylene Glycol	N/A (True Solution)	10x – 50x	In vitro screening, low-dose IV
Liposomes	Phospholipids, Cholesterol	50 – 100 nm	50x – 100x	IV administration, targeted delivery
Nanosuspension	Poloxamer 188, Tween 80, Water	100 – 300 nm	20x – 80x	High-dose oral toxicity studies
SMEDDS	Triglycerides, Non-ionic Surfactants	< 50 nm (in vivo)	> 100x	Preclinical & clinical oral PK
Amorphous Solid Dispersions	HPMCAS, PVP-VA	N/A (Polymer Matrix)	50x – 150x	Commercial solid oral dosage forms

References

• Strategies to Improve Solubility and Bioavailability of Lipophilic Drugs: Focusing on Fenretinide.Hilaris Publisher.
• Exploring LIPIDs for their potential to improves bioavailability of lipophilic drugs candidates: A review.National Center for Biotechnology Information (PMC).
• Enhancing Drug Solubility Using Liposome Formulations for Better Absorption.Scholars Research Library.
• Overcoming the Challenge of Poor Drug Solubility.International Society for Pharmaceutical Engineering (ISPE).
• Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics.National Center for Biotechnology Information (PMC).
• Why Most Modern Drug Candidates Fail at Solubility.Thermo Fisher Scientific.
• 4-hydroxy-2-methylnaphthyl benzoate — Chemical Substance Information.NextSDS.

Enhancing the metabolic stability of 4-hydroxy-2-methylnaphthyl benzoate in vitro

Welcome to the Drug Metabolism and Pharmacokinetics (DMPK) Technical Support Center. As a Senior Application Scientist, I have designed this portal to help you troubleshoot and resolve the in vitro metabolic instability of 4-hydroxy-2-methylnaphthyl benzoate .

This compound presents a classic "multi-liability" challenge: it contains an ester bond, a phenolic hydroxyl, and oxidizable aromatic/alkyl motifs. Below, you will find causality-driven FAQs, self-validating experimental protocols, and structural optimization strategies to successfully navigate these liabilities.

🔬 FAQ 1: Diagnosing Rapid In Vitro Clearance

Q: My compound shows a half-life of <5 minutes in human liver microsomes (HLM). How do I pinpoint the exact metabolic liability?

A: Rapid clearance in HLM for a molecule like 4-hydroxy-2-methylnaphthyl benzoate is rarely driven by a single pathway. You must perform a reaction phenotyping assay to isolate the specific enzymatic driver. The molecule has three distinct soft spots:

• Carboxylesterases (CES): Rapidly hydrolyze the benzoate ester into 4-hydroxy-2-methylnaphthol and benzoic acid.

• Cytochrome P450s (CYP): Mediate Phase I oxidation at the 2-methyl group or the aromatic rings.

• UDP-Glucuronosyltransferases (UGT): Mediate Phase II conjugation at the free 4-hydroxyl group.

To diagnose the primary liability, you must selectively knock out these pathways using specific inhibitors or by manipulating essential cofactors.

Caption: Primary metabolic pathways and enzymatic liabilities of 4-hydroxy-2-methylnaphthyl benzoate.

🧪 FAQ 2: Validating Esterase Hydrolysis

Q: How do I set up a self-validating protocol to confirm if carboxylesterase (CES) mediated hydrolysis is the primary driver of instability?

A: Because esterases retain high activity in ex vivo matrices like liver microsomes and plasma, they are a major cause of analyte degradation (1)[1]. To prove causality, you must run a parallel microsomal stability assay using Bis(p-nitrophenyl) phosphate (BNPP) , an irreversible, mechanism-based CES inhibitor.

Step-by-Step Methodology: CES-Inhibited Microsomal Assay

This protocol is designed as a self-validating system. It includes specific controls to differentiate between chemical degradation, CYP oxidation, and CES hydrolysis.

• Matrix Preparation: Thaw Human Liver Microsomes (HLM) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4). Dilute HLM to a working concentration that will yield 0.5 mg/mL in the final incubation (2)[2].

• Inhibitor Pre-incubation (Critical Step): Aliquot the HLM into two master mixes. To the "Inhibited" mix, add BNPP to a final concentration of 100 µM. Pre-incubate at 37°C for 30 minutes. Causality: BNPP requires time to covalently bind and permanently inactivate the serine residue in the CES active site.

• Substrate Addition: Spike 4-hydroxy-2-methylnaphthyl benzoate into both mixes to a final concentration of 1 µM. Ensure the final organic solvent (DMSO/Acetonitrile) concentration remains <0.5% to prevent enzyme denaturation.

• Reaction Initiation (Self-Validation Controls):

  • Standard Control: Add NADPH regenerating system.

  • Hydrolytic Control: Add buffer instead of NADPH. Causality: Omitting NADPH isolates esterase activity by completely disabling CYP450s.

• Time-Course Sampling: Incubate at 37°C with orbital shaking. At 0, 5, 15, 30, and 60 minutes, transfer 50 µL aliquots into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Verapamil). Causality: The 3:1 organic ratio instantly precipitates proteins, quenching all enzymatic activity.

• LC-MS/MS Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant to calculate the half-life ( t1/2​ ) and intrinsic clearance ( CLint​ ).

Caption: Self-validating workflow for CES-inhibited microsomal stability assays.

Expected Quantitative Data Interpretation

If ester hydrolysis is your primary liability, your data will mirror the table below. Notice how the absence of NADPH barely improves stability, proving CYPs are not the main culprit.

Assay Condition	Cofactor/Inhibitor	t1/2​ (min)	CLint​ (µL/min/mg)	Diagnostic Conclusion
Standard HLM	+NADPH	4.2	330.0	Rapid overall clearance
Hydrolytic Control	-NADPH	5.1	271.7	CYP-independent (Esterase driven)
CES Inhibited	+NADPH, +BNPP	45.6	30.4	Ester hydrolysis is the primary liability
CYP Inhibited	+1-ABT	4.8	288.7	CYP oxidation is a minor pathway

🛠 FAQ 3: Structural Modification Strategies

Q: We confirmed the benzoate ester is cleaving too rapidly. How can I synthetically enhance the metabolic stability of this moiety without losing the core scaffold?

A: If the ester is a required prodrug trigger, you must carefully modulate its lability. The presence of an ester group is often associated with metabolic instability, but stability can be engineered through rational design (3)[3]. Implement the following causality-driven chemical modifications:

• Steric Shielding (Ortho-Substitution): Introduce bulky groups (e.g., methyl, chlorine, or methoxy) at the ortho-positions of the benzoate ring (e.g., forming a 2,6-dimethylbenzoate ester). Causality: This creates a steric shield that physically restricts the conformational flexibility of the ester, preventing the catalytic serine of the carboxylesterase from accessing and attacking the carbonyl carbon.

• Electronic Deactivation: Introduce electron-donating groups (EDGs) to the benzoate ring. Causality: EDGs reduce the electrophilicity of the ester carbonyl, making it thermodynamically less susceptible to nucleophilic attack by the enzyme.

• Bioisosteric Replacement: If the ester is not required as a cleavable prodrug linker, replace it entirely. Amides or 1,2,4-oxadiazole rings serve as excellent bioisosteres. Causality: Amides are significantly more stable against CES due to the resonance stabilization of the C-N bond, which dramatically lowers the energy of the ground state relative to the transition state of hydrolysis.

🧬 FAQ 4: Troubleshooting Phase II Conjugation

Q: We stabilized the ester, but clearance remains high when UDP-glucuronic acid (UDPGA) is added. How do we troubleshoot glucuronidation at the 4-hydroxyl group?

A: The 4-hydroxyl group on the naphthyl ring is a prime target for UGTs. If your compound is stable in standard HLM (with NADPH) but degrades rapidly upon the addition of UDPGA, you have a Phase II liability.

Critical Assay Troubleshooting: Ensure your in vitro assay utilizes Alamethicin (typically 25 µg/mL). Causality: Unlike CYPs, UGT enzymes are located on the luminal side of the endoplasmic reticulum. In isolated microsomes, the lipid bilayer is mostly intact. Because UDPGA is highly polar, it cannot cross this membrane. Alamethicin is a pore-forming peptide that grants UDPGA access to the UGT active site. If you omit alamethicin, you will falsely under-predict in vivo glucuronidation clearance.

Chemical Fix: To block UGTs, consider converting the hydroxyl to a methoxy group (if hydrogen-bond donation is not required for target binding) or introduce a fluorine atom adjacent to the hydroxyl. The strong electron-withdrawing nature of fluorine lowers the pKa of the hydroxyl, which can disrupt the binding affinity within the UGT active site.

Sources

• 1. Solutions to Analyte Stability Issues in Preclinical Bioanalysis - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Crystallization and Precipitation Issues with 4-Hydroxy-2-methylnaphthyl benzoate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have seen firsthand how the physicochemical properties of highly lipophilic naphthoquinone derivatives can derail assays, analytical workflows, and synthetic purifications.

This guide provides field-proven troubleshooting strategies for 4-hydroxy-2-methylnaphthyl benzoate (CAS 2211-28-1) . Instead of offering generic advice, we will dissect the thermodynamic and kinetic causality behind why this specific compound precipitates, and provide self-validating protocols to keep your workflows robust.

Section 1: Physicochemical Profile & Causality Baseline

To understand why this compound precipitates, we must first look at its structural and physical data. The rigid naphthalene core combined with a benzoate ester linkage creates a highly hydrophobic molecule with a high propensity for π−π stacking. This leads to rapid crystallization or amorphous precipitation when its solvation shell is disrupted.

Table 1: Quantitative Physicochemical Properties

Property	Value	Causality / Impact on Experimental Design
CAS Number	2211-28-1	Primary identifier for chemical sourcing and SDS tracking.
Molecular Formula	C18H14O3	High carbon-to-oxygen ratio drives extreme lipophilicity.
Molecular Weight	278.30 g/mol	Moderate MW, but the rigid planar structure favors rapid nucleation.
Predicted XlogP	4.6	Extremely poor aqueous solubility; necessitates co-solvents or surfactants in biological assays.
Boiling Point	520.7 °C (at 760 mmHg)	Indicates strong intermolecular forces in the condensed phase.
Density	1.255 g/cm³	Dense packing in crystalline form makes re-dissolution kinetically slow.

(Data compiled from [1] and [4]).

Section 2: Troubleshooting Guides & FAQs

Q1: Why does 4-hydroxy-2-methylnaphthyl benzoate spontaneously precipitate when introduced into aqueous biological assay buffers?

Causality: With a predicted XlogP of 4.6 ( [3]) and a rigid, planar naphthalene-benzoate structure, this compound is highly lipophilic. When a concentrated DMSO stock is diluted directly into aqueous media, the local supersaturation instantly exceeds the metastable zone width (MSZW). This causes rapid nucleation, leading to precipitation—often as amorphous aggregates or fine needles—which scatter light and yield false positives in optical assays.

Self-Validating Protocol: Step-Down Dilution with Solubilizing Agents

• Prepare a 10 mM stock solution in anhydrous, cell-culture grade DMSO.

  • Validation Checkpoint: The solution must be optically clear with no visible particulate matter when held against a light source.

• Formulate an assay buffer containing 0.1% (v/v) Tween-80 and 5% (w/v) Hydroxypropyl-beta-cyclodextrin (HP- β -CD). These agents form inclusion complexes and micelles to thermodynamically stabilize the hydrophobic core.

• Pre-warm both the DMSO stock and the formulated buffer to 37 °C in a water bath to increase the kinetic solubility limit.

• Add the DMSO stock dropwise to the buffer while vortexing vigorously to achieve a final concentration of 10 µM (0.1% DMSO final).

• • Validation Step: Measure the absorbance of the final solution at 600 nm. An OD600​<0.01 confirms the absence of colloidal precipitation or light-scattering aggregates.

Q2: During Reverse-Phase HPLC (RP-HPLC) analysis, I observe peak broadening, tailing, and sudden pressure spikes. Is the compound crystallizing on the column?

Causality: Yes, this is a classic symptom of on-column precipitation. Because 4-hydroxy-2-methylnaphthyl benzoate requires a strong organic mobile phase for elution, injecting it dissolved in 100% organic solvent into a mobile phase that starts with a high aqueous fraction causes immediate localized supersaturation at the column head. As the organic gradient increases, the precipitated mass slowly re-dissolves, leading to peak broadening, tailing, and pressure spikes.

Self-Validating Protocol: Mobile Phase Optimization for RP-HPLC Based on validated chromatographic methods ( [2]), an acidic organic/aqueous system is required to maintain solubility and peak shape.

• Prepare Mobile Phase A: 0.1% Phosphoric acid in LC-MS grade Water. (Note: Substitute with 0.1% Formic acid if performing LC-MS).

• Prepare Mobile Phase B: 0.1% Phosphoric acid in Acetonitrile (MeCN).

• Set the initial gradient to a minimum of 40% Mobile Phase B . Starting below 40% organic fraction risks exceeding the solubility limit at the injection site.

• Dissolve the analytical sample in a 50:50 mixture of MeCN:Water, strictly matching the initial gradient conditions.

• • Validation Step: Monitor the column backpressure during the first 2 minutes post-injection. The pressure should not spike more than 10% above the baseline pressure of the initial gradient.

Q3: When recrystallizing the synthesized compound for purification, it tends to "oil out" (liquid-liquid phase separation) rather than forming pure crystals. How do I force crystallization?

Causality: Oiling out (liquid-liquid phase separation, or LLPS) occurs when the crystallization temperature is above the melting point of the solvent-solute mixture, or when the cooling rate is too rapid. The benzoate ester group introduces conformational flexibility and lowers the lattice energy relative to the parent naphthalenediol. When cooling is too fast, the system bypasses the metastable zone for crystallization and enters the spinodal decomposition region, resulting in a solute-rich liquid phase rather than a solid crystal lattice.

Self-Validating Protocol: Seeded Controlled-Cooling Crystallization

• Dissolve the crude 4-hydroxy-2-methylnaphthyl benzoate in absolute ethanol at 60 °C to create a saturated solution.

• Slowly add warm water (anti-solvent) dropwise until the solution becomes faintly turbid, then add a few drops of ethanol until it just clears.

• Cool the solution at a strictly controlled rate of 0.5 °C/min down to 45 °C.

• Introduce 0.5% (w/w) of pure 4-hydroxy-2-methylnaphthyl benzoate seed crystals.

  • Validation Checkpoint: The seeds should remain suspended and not dissolve, confirming the solution is supersaturated and within the metastable zone.

• Continue cooling at a slower rate of 0.1 °C/min to 20 °C. This slow cooling rate favors crystal growth over secondary nucleation or oiling out.

• • Validation Step: Filter and dry the crystals. A sharp melting point profile and a highly crystalline powder X-ray diffraction (PXRD) pattern validate the success of the protocol.

Section 3: Troubleshooting Logic Visualization

Workflow for resolving 4-hydroxy-2-methylnaphthyl benzoate precipitation.

References

• LookChem. "Cas 2211-28-1, 4-hydroxy-2-methylnaphthyl benzoate." LookChem Chemical Database. URL: [Link]

• SIELC Technologies. "Separation of 4-Hydroxy-2-methylnaphthyl benzoate on Newcrom R1 HPLC column." SIELC Technologies Application Notes, May 16, 2018. URL: [Link]

• PubChemLite. "4-hydroxy-2-methylnaphthyl benzoate (C18H14O3)." PubChemLite, Université du Luxembourg. URL:[Link]

• NextSDS. "4-hydroxy-2-methylnaphthyl benzoate — Chemical Substance Information." NextSDS. URL:[Link]

Reference Data & Comparative Studies

4-hydroxy-2-methylnaphthyl benzoate vs menadiol dibenzoate efficacy comparison

As a Senior Application Scientist navigating the complex landscape of naphthoquinone derivatives, the selection between 4-hydroxy-2-methylnaphthyl benzoate (menadiol monobenzoate) and menadiol dibenzoate (Vitamin K4 dibenzoate) is rarely a matter of simple substitution. While both compounds share the same 2-methyl-1,4-naphthoquinone core, their divergent esterification profiles dictate entirely different applications in drug development and chemical synthesis.

This guide objectively compares their mechanistic utility, pharmacokinetic profiles, and synthetic efficacy, providing actionable, self-validating protocols for your laboratory workflows.

Mechanistic Divergence: Synthetic Intermediate vs. Pharmacological Prodrug

The fundamental difference between these two compounds lies in their steric hindrance and electronic distribution, which directly dictates their application.

• 4-Hydroxy-2-methylnaphthyl benzoate (Monobenzoate): This compound features a protected C1-hydroxyl and a free C4-hydroxyl . The free hydroxyl group acts as a strong electron-donating group, activating the naphthol ring and directing electrophilic aromatic substitution strictly to the C3 position. This makes it an indispensable, highly reactive intermediate for the stereoselective[1].

• Menadiol Dibenzoate (Dibenzoate): By esterifying both the C1 and C4 positions, the molecule becomes synthetically inert under mild conditions but gains immense lipophilicity and stability against auto-oxidation[2]. It cannot be directly alkylated. Instead, it serves as an exceptional pharmacological prodrug . It safely bypasses formulation degradation and requires sequential enzymatic cleavage by non-specific esterases in vivo to release active menadiol, providing a sustained-release anti-hemorrhagic effect.

Caption: Divergent metabolic and synthetic pathways of menadiol benzoate esters.

Quantitative Efficacy & Physicochemical Comparison

To guide your experimental design, the following table summarizes the key performance metrics of both compounds based on empirical and predictive modeling.

Parameter	4-Hydroxy-2-methylnaphthyl Benzoate	Menadiol Dibenzoate
Primary Utility	Synthetic Precursor (Vit K1/K2)[1]	Pharmacological Prodrug[2]
LogP (Lipophilicity)	~4.6	~6.2
C3-Alkylation Yield	> 85% (Optimal for coupling)[3]	< 5% (Sterically hindered)
Esterase t1/2​ (In Vitro)	~15 minutes (Single cleavage)	~45 minutes (Sequential cleavage)
Auto-oxidation Stability	Moderate (Free C4-OH is susceptible)	Excellent (Fully protected core)

Self-Validating Experimental Protocols

To objectively measure the performance of these compounds, you must employ self-validating experimental systems. Below are the definitive protocols for assessing both the synthetic utility of the monobenzoate and the prodrug kinetics of the dibenzoate.

Protocol A: In Vitro Esterase Hydrolysis Kinetics (Prodrug Validation)

This protocol quantifies the sustained-release profile of Menadiol Dibenzoate compared to the Monobenzoate.

Causality Check: Why use Porcine Liver Esterase (PLE)? PLE exhibits high structural homology to human carboxylesterases (hCE1/hCE2). Utilizing PLE provides a highly predictive in vitro model for hepatic first-pass activation, ensuring your pharmacokinetic data translates accurately to in vivo models.

• Substrate Preparation: Prepare a 10 mM stock solution of Menadiol Dibenzoate in DMSO. Dilute to a final working concentration of 10 µM in 50 mM Phosphate-Buffered Saline (PBS), pH 7.4.

• Enzymatic Initiation: Pre-warm the solution to 37°C. Add PLE to achieve a final concentration of 1 U/mL. Vortex gently to ensure homogeneity.

• Kinetic Sampling: At precise timepoints (0, 15, 30, 60, and 120 minutes), extract 100 µL aliquots from the reaction mixture.

• Reaction Quenching: Immediately inject the 100 µL aliquot into 300 µL of ice-cold Acetonitrile (MeCN) containing 1 µM of an internal standard (e.g., deuterated menadione). Causality: Cold MeCN instantly denatures the esterase, locking the kinetic timepoint, while precipitating proteins for a clean LC-MS injection.

• Centrifugation & Analysis: Centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer the supernatant to an autosampler vial and analyze the release of menadiol via LC-MS/MS.

Caption: Self-validating experimental workflow for esterase hydrolysis kinetics.

Protocol B: Friedel-Crafts Alkylation Efficacy (Synthetic Validation)

This protocol demonstrates why 4-hydroxy-2-methylnaphthyl benzoate is the superior choice for[3].

Causality Check: Why Boron Trifluoride Etherate ( BF3​⋅OEt2​ )? The monobenzoate requires a hard Lewis acid to generate the allylic carbocation from the side-chain precursor (e.g., isophytol or geraniol). BF3​⋅OEt2​ achieves this precise electrophilic activation without coordinating too strongly to the C1-benzoate, which would otherwise lead to premature ester cleavage and catastrophic auto-oxidation of the naphthol core[4].

• Reactant Assembly: In an oven-dried, argon-purged Schlenk flask, dissolve 1.0 eq of 4-hydroxy-2-methylnaphthyl benzoate and 1.2 eq of isophytol in anhydrous hexane/diethyl ether (1:1 v/v).

• Catalyst Injection: Cool the reaction vessel to 0°C using an ice bath. Dropwise, add 0.2 eq of BF3​⋅OEt2​ via a gas-tight syringe over 5 minutes.

• Coupling Phase: Allow the reaction to stir at 0°C for 30 minutes, then slowly warm to room temperature and stir for an additional 2 hours.

• Quenching & Saponification: Quench the reaction with saturated aqueous NaHCO3​ . Extract the organic layer, dry over MgSO4​ , and concentrate. To yield the final active Vitamin K1, subject the crude intermediate to mild saponification (KOH in methanol) followed by air oxidation.

Conclusion & Application Matrix

Your selection between these two compounds must be dictated by your end goal:

• Choose 4-hydroxy-2-methylnaphthyl benzoate if you are a synthetic chemist designing novel, stereospecific Vitamin K analogs. Its free C4-hydroxyl is an absolute requirement for directing high-yield C3-alkylation.

• Choose Menadiol dibenzoate if you are a formulation scientist developing highly stable, lipophilic prodrugs for anti-hemorrhagic therapeutics or cosmetic applications. Its dual-ester protection ensures maximum shelf-life and a controlled, sustained in vivo release profile.

References

• [1] WO2020035601A1 - Synthesis of chromanol and 2-methyl-1,4-naphthoquinone derivatives. Google Patents. Available at:

• [2] Cas 481-85-6, VITAMIN K4. LookChem. Available at:[Link]

• [4] A Perspective of Diverse Synthetic Approaches and Biological Applications of Vitamin K. IntechOpen. Available at: [Link]

• [3] Synthesis of Naphthoquinone Derivatives: Menaquinones, Lipoquinones and Other Vitamin K Derivatives. PMC (PubMed Central). Available at:[Link]

Sources

• 1. WO2020035601A1 - Synthesis of chromanol and 2-methyl-1,4-naphthoquinone derivatives - Google Patents [patents.google.com]
• 2. lookchem.com [lookchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. A Perspective of Diverse Synthetic Approaches and Biological Applications of Vitamin K | IntechOpen [intechopen.com]

Comparing antioxidant activity: 4-hydroxy-2-methylnaphthyl benzoate vs menadione

An In-Depth Comparative Guide to the Antioxidant Mechanisms and Efficacy of 4-hydroxy-2-methylnaphthyl benzoate and Menadione

For research scientists and professionals in drug development, the selection of appropriate molecular tools is paramount. This guide provides a detailed technical comparison of two related naphthoquinone compounds, Menadione (Vitamin K3) and the derivative 4-hydroxy-2-methylnaphthyl benzoate, focusing on their respective antioxidant activities. We will dissect their mechanisms of action, present detailed experimental protocols for their evaluation, and offer a predictive analysis of their comparative performance based on their distinct chemical structures.

Foundational Chemistry: Structural Determinants of Antioxidant Function

The biological activity of naphthoquinones is intrinsically linked to their redox-active quinonoid system.[1] Menadione (2-methyl-1,4-naphthoquinone) is a well-studied synthetic vitamin K analog, characterized by ketone groups at the 1 and 4 positions. In contrast, 4-hydroxy-2-methylnaphthyl benzoate possesses a benzoate ester at the 4-position. This seemingly minor structural modification fundamentally alters the compound's electronic properties and, consequently, its primary mechanism of antioxidant action. While menadione's activity is dominated by its capacity for redox cycling, the esterified hydroxyl group of the benzoate derivative suggests a different pathway, likely centered on direct radical scavenging following metabolic activation.

Mechanistic Pathways of Antioxidant Action

Menadione: The Dual-Role Redox Cycler

Menadione's interaction with biological systems is a double-edged sword, capable of exerting both antioxidant and pro-oxidant effects. This duality stems from its ability to undergo redox cycling.[2][3][4]

• One-Electron Reduction (Pro-oxidant Pathway): Enzymes such as cytochrome P450 reductase can catalyze a one-electron reduction of menadione to a semiquinone radical. This unstable intermediate readily reacts with molecular oxygen (O₂) to generate superoxide radicals (O₂•⁻), which can lead to the formation of other reactive oxygen species (ROS) and induce significant oxidative stress.[2][5] This cytotoxic mechanism is often exploited in cancer research.[1][3][6]

• Two-Electron Reduction (Antioxidant Pathway): Conversely, enzymes like NAD(P)H:quinone oxidoreductase 1 (NQO1) can perform a two-electron reduction, converting menadione directly to menadiol (the hydroquinone form).[2][5] This reduced form is a potent chain-breaking antioxidant, capable of donating hydrogen atoms to neutralize damaging free radicals.[7][8]

The prevailing effect of menadione—whether antioxidant or pro-oxidant—is highly dependent on the cellular environment, its concentration, and the relative activities of one- and two-electron reductase enzymes.

Caption: Redox cycling of menadione, illustrating its dual pro-oxidant and antioxidant roles.

4-hydroxy-2-methylnaphthyl benzoate: A Pro-Drug Approach to Radical Scavenging

The benzoate ester on 4-hydroxy-2-methylnaphthyl benzoate acts as a protecting group for the underlying phenol. Phenolic compounds are renowned for their antioxidant activity, which stems from the ability of the hydroxyl group to donate a hydrogen atom to stabilize free radicals.[9] By masking this hydroxyl group, the parent benzoate compound is likely to have minimal intrinsic radical scavenging activity.

However, within a cellular environment, this compound can function as a pro-drug. Intracellular esterase enzymes can hydrolyze the ester bond, releasing the active hydroquinone form (4-hydroxy-2-methyl-1-naphthol). This unmasked hydroquinone would then be an effective direct antioxidant, capable of neutralizing ROS without the complication of a pro-oxidant semiquinone intermediate that characterizes menadione's one-electron reduction pathway.

Experimental Framework for Comparative Analysis

To empirically assess and compare the antioxidant activities of these two compounds, a multi-assay approach is required. Each assay provides a unique window into different facets of antioxidant capacity.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Rationale: This assay is a standard method for evaluating the free-radical scavenging ability of a compound, primarily through a hydrogen atom transfer (HAT) mechanism.[9] The stable DPPH radical has a deep violet color, which fades to yellow upon reduction by an antioxidant.[10] The degree of color change is proportional to the scavenging potential.

Detailed Protocol:

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol. Store in an amber bottle at 4°C.

  • Prepare serial dilutions of the test compounds (4-hydroxy-2-methylnaphthyl benzoate, menadione) and a positive control (e.g., Ascorbic Acid, Trolox) in a suitable solvent (e.g., methanol or DMSO).

• Assay Execution:

  • In a 96-well microplate, add 20 µL of each concentration of the sample/standard solution.[11]

  • Add 180 µL of the DPPH working solution to all wells.[11]

  • Mix thoroughly and incubate the plate in the dark at room temperature for 30 minutes.[11][12]

• Data Acquisition & Analysis:

  • Measure the absorbance at 517 nm using a microplate reader.[10][13]

  • Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100.

  • Plot the % Inhibition against the compound concentration and determine the IC₅₀ value (the concentration required to scavenge 50% of DPPH radicals).

Caption: Standard workflow for the DPPH radical scavenging assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay

Rationale: The ABTS assay measures the ability of a compound to scavenge the ABTS radical cation (ABTS•⁺). This method is advantageous as the radical is soluble in both aqueous and organic solvents, allowing for the testing of a broader range of compounds. The reaction mechanism primarily involves single electron transfer (SET).[14]

Detailed Protocol:

• Reagent Preparation:

  • Prepare a 7 mM ABTS stock solution and a 2.45 mM potassium persulfate stock solution in water.

  • To generate the ABTS•⁺ radical, mix the two stock solutions in equal volumes and allow them to stand in the dark at room temperature for 12-16 hours.[12]

  • Before use, dilute the ABTS•⁺ solution with ethanol or PBS to an absorbance of 0.70 (±0.02) at 734 nm.[15]

• Assay Execution:

  • In a 96-well plate, add 10 µL of the test compound/standard at various concentrations.

  • Add 200 µL of the diluted ABTS•⁺ working solution to each well.[16]

• Data Acquisition & Analysis:

  • Incubate for 5-6 minutes at room temperature.[12][16]

  • Read the absorbance at 734 nm.[15]

  • Calculate the percentage of inhibition as in the DPPH assay. Results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Caption: Standard workflow for the ABTS radical cation scavenging assay.

Cellular Antioxidant Activity (CAA) Assay

Rationale: This assay moves beyond simple chemical reactions to measure antioxidant activity within a live cell context, accounting for factors like cell uptake, distribution, and metabolism.[17] It uses a probe, 2',7'-dichlorofluorescin diacetate (DCFH-DA), which is cell-permeable. Inside the cell, esterases cleave the acetate groups, trapping the non-fluorescent DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent DCF.[17][18] An effective antioxidant will prevent this oxidation and reduce fluorescence.

Detailed Protocol:

• Cell Culture:

  • Seed human liver cancer cells (HepG2) in a 96-well black, clear-bottom plate at a density of 6 x 10⁴ cells/well.[18] Culture for 24 hours until confluent.

• Assay Execution:

  • Remove media and wash cells gently with PBS.

  • Add 100 µL of treatment media containing the test compound/standard (e.g., Quercetin) at various concentrations and incubate for 1 hour.

  • Add 25 µM DCFH-DA solution to the wells and incubate for a further 60 minutes.[18]

  • Wash the cells again with PBS.

  • Add 100 µL of a free radical initiator, such as 600 µM AAPH, to all wells to induce oxidative stress.[17]

• Data Acquisition & Analysis:

  • Immediately place the plate in a fluorescence microplate reader pre-set to 37°C.

  • Measure fluorescence intensity (Excitation: 485 nm, Emission: 538 nm) every 5 minutes for 1 hour.[19]

  • Calculate the area under the curve (AUC) for both control and sample-treated wells.

  • Determine the CAA value using the formula: CAA unit = 100 – (∫SA / ∫CA) × 100, where ∫SA is the AUC for the sample and ∫CA is the AUC for the control.

Predictive Comparison of Antioxidant Performance

Based on the mechanistic understanding of the two compounds, we can predict their relative performance in these assays. The following table summarizes these expected outcomes.

Assay	Parameter	4-hydroxy-2-methylnaphthyl benzoate (Predicted)	Menadione (Predicted)	Rationale
DPPH Assay	IC₅₀ (µM)	Low (High Potency)	High (Low Potency)	The parent benzoate has no H-donor. Menadione is not an effective direct H-donor. This assay would only be effective for the benzoate if performed with an esterase.
ABTS Assay	TEAC Value	Moderate to High	Low to Moderate	The ABTS radical can be quenched by electron transfer. Menadiol (reduced menadione) is an effective electron donor, but menadione itself is less so. The hydrolyzed benzoate would be a strong electron donor.
CAA Assay	CAA Units	High Potency	Biphasic/Complex	The benzoate is likely to be hydrolyzed intracellularly to a potent, direct antioxidant. Menadione's activity is complex; it can be antioxidant via NQO1, but also pro-oxidant, which can interfere with the assay by generating more ROS.

Synthesis and Concluding Remarks

The comparison between 4-hydroxy-2-methylnaphthyl benzoate and menadione provides a clear illustration of how subtle structural modifications can dictate biological function.

• Menadione acts as a potent redox cycler. Its utility as an antioxidant is conditional, relying on the two-electron reduction pathway catalyzed by enzymes like NQO1. In systems where one-electron reduction dominates, it becomes a significant source of oxidative stress.

• 4-hydroxy-2-methylnaphthyl benzoate is best conceptualized as an antioxidant pro-drug. Its efficacy is dependent on intracellular hydrolysis to release the active hydroquinone. This mechanism offers a potential advantage: delivering a potent, direct radical scavenger to the cellular environment while bypassing the pro-oxidant semiquinone pathway inherent to menadione.

For drug development professionals, 4-hydroxy-2-methylnaphthyl benzoate and similar derivatives may represent a more refined strategy for targeted antioxidant therapy, potentially offering a better safety profile than compounds like menadione that possess intrinsic pro-oxidant capabilities. Future research should focus on quantifying the intracellular hydrolysis rate of the benzoate ester and evaluating its efficacy in cell and animal models of oxidative stress-related pathologies.

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A Comparative Guide to LC-MS/MS Validation for the Purity Assessment of 4-hydroxy-2-methylnaphthyl benzoate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical manufacturing, the purity of a compound is not merely a quality metric; it is a critical determinant of safety, efficacy, and regulatory compliance. This guide provides an in-depth, technically-focused comparison of Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) for the validation of 4-hydroxy-2-methylnaphthyl benzoate purity, benchmarked against other established analytical techniques. As Senior Application Scientists, our aim is to deliver not just a protocol, but a comprehensive understanding of the "why" behind the "how," grounded in rigorous scientific principles and regulatory expectations.

The Imperative of Purity Validation

The presence of impurities in a drug substance or chemical entity can have significant and often deleterious effects. They can alter the compound's pharmacological and toxicological profile, impact its stability, and ultimately compromise patient safety. Therefore, a robust and validated analytical method for purity determination is a cornerstone of the drug development process, mandated by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and guided by international standards like the ICH guidelines.[1][2] The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[3][4]

This guide will focus on 4-hydroxy-2-methylnaphthyl benzoate, a molecule with the chemical formula C18H14O3, used in various industrial applications.[5][6][7] The principles and methodologies discussed, however, are broadly applicable to a wide range of small molecules.

LC-MS/MS: The Gold Standard for Purity Determination

Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) has emerged as a powerhouse in analytical chemistry, renowned for its high selectivity, sensitivity, and specificity.[8] This technique couples the separation capabilities of liquid chromatography with the mass analysis capabilities of tandem mass spectrometry, providing a dual-layered approach to compound identification and quantification. LC-MS is an accurate and reliable method of chemical analysis that combines the advantages of both techniques.

The inherent selectivity of LC-MS/MS allows for the detection and quantification of the target analyte even at very low levels in complex matrices, making it particularly adept at identifying and quantifying trace impurities.[8]

The Causality Behind Choosing LC-MS/MS

The selection of LC-MS/MS for purity validation is a deliberate choice driven by several key factors:

• Specificity: Tandem mass spectrometry, with its ability to perform fragmentation of a precursor ion into product ions, provides a unique "fingerprint" for the analyte, offering an exceptional degree of specificity. This is crucial for distinguishing the main compound from structurally similar impurities.[9]

• Sensitivity: The high sensitivity of modern mass spectrometers enables the detection and quantification of impurities at levels far below what is achievable with many other techniques. The quantitation limit is a critical parameter for assays of low-level compounds, particularly for the determination of impurities and/or degradation products.[4]

• Versatility: LC-MS/MS methods can be developed for a wide range of small molecules with varying polarities and chemical properties.

Experimental Protocol: LC-MS/MS Validation of 4-hydroxy-2-methylnaphthyl benzoate Purity

This protocol is designed to be a self-validating system, incorporating checks and balances to ensure the reliability of the data generated. The validation will be conducted in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][10][11]

Instrumentation and Reagents

• LC-MS/MS System: A high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer.

• Column: A suitable reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Reference Standard: Certified 4-hydroxy-2-methylnaphthyl benzoate of known purity.

• Solvents and Reagents: HPLC-grade or higher.

Chromatographic and Mass Spectrometric Conditions

• Gradient Elution: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes, followed by a 2-minute hold at 95% B and a 3-minute re-equilibration at 5% B.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions:

  • 4-hydroxy-2-methylnaphthyl benzoate: Precursor ion (m/z) -> Product ion (m/z)

  • Potential Impurities: To be determined based on synthesis route and forced degradation studies.

Validation Parameters and Acceptance Criteria

The validation of an analytical procedure encompasses the demonstration that it is fit for its intended use.[3][4] The following parameters will be assessed:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This is demonstrated by the absence of interfering peaks at the retention time of the analyte in blank samples and by the unique MRM transition.

• Linearity and Range: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range. A minimum of five concentrations will be analyzed, and the correlation coefficient (r²) should be ≥ 0.99.

• Accuracy: The closeness of test results obtained by the method to the true value. This is determined by analyzing samples with known concentrations of the analyte and is expressed as the percentage of recovery. Acceptance criteria are typically within 98.0% to 102.0%.[8]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is expressed as the relative standard deviation (RSD).

  • Repeatability (Intra-assay precision): RSD ≤ 2%.

  • Intermediate Precision (Inter-assay precision): RSD ≤ 3%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified with suitable precision and accuracy, respectively. These are typically determined based on the signal-to-noise ratio (S/N), with LOD at S/N of 3:1 and LOQ at S/N of 10:1.

Workflow Diagram

Caption: Workflow for LC-MS/MS validation of 4-hydroxy-2-methylnaphthyl benzoate purity.

Comparison with Alternative Purity Assessment Methods

While LC-MS/MS is a powerful tool, a comprehensive understanding requires a comparison with other available techniques. The choice of method often depends on the specific requirements of the analysis, including the nature of the compound, the expected impurities, and the desired level of sensitivity.[]

Technique	Principle	Advantages	Disadvantages	Typical Application
LC-MS/MS	Chromatographic separation followed by mass analysis of precursor and product ions.	High specificity, sensitivity, and selectivity.[8]	Higher cost and complexity.	Definitive identification and quantification of trace impurities.
High-Performance Liquid Chromatography (HPLC) with UV Detection	Chromatographic separation based on polarity with detection by UV absorbance.	Robust, reproducible, and widely available.	Lower sensitivity and specificity compared to MS; co-eluting impurities can be missed.	Routine quality control and purity analysis for known impurities.
Gas Chromatography-Mass Spectrometry (GC-MS)	Chromatographic separation of volatile compounds followed by mass analysis.	Excellent for volatile and thermally stable compounds.	Not suitable for non-volatile or thermally labile compounds like 4-hydroxy-2-methylnaphthyl benzoate without derivatization.	Analysis of residual solvents and volatile impurities.
Quantitative Nuclear Magnetic Resonance (qNMR)	Measurement of the NMR signal intensity of the analyte relative to a certified internal standard.	Provides a direct measurement of purity without the need for a specific reference standard of the analyte.[13]	Lower sensitivity than chromatographic methods; requires a larger sample amount.	Absolute purity determination and characterization of reference standards.
Differential Scanning Calorimetry (DSC)	Measures the difference in heat flow between a sample and a reference as a function of temperature.	Can determine purity without the need for a standard.	Only applicable to crystalline solids with high purity (>98%); not suitable for amorphous materials or mixtures with eutectic formation.	Purity assessment of highly pure crystalline substances.

Conclusion

The validation of an analytical method for purity determination is a critical and non-negotiable aspect of drug development and chemical manufacturing. LC-MS/MS stands out as a superior technique for the purity assessment of 4-hydroxy-2-methylnaphthyl benzoate, offering unparalleled specificity, sensitivity, and selectivity. Its ability to definitively identify and quantify trace impurities provides a high degree of confidence in the quality of the material.

While alternative methods like HPLC-UV, qNMR, and DSC have their own merits and specific applications, the comprehensive and rigorous nature of a validated LC-MS/MS method provides the most robust and defensible data for regulatory submissions and ensures the highest standards of product quality and safety. The choice of the most appropriate analytical procedure should be based on a thorough understanding of the compound's properties and the specific requirements of the analysis.

References

• U.S. Food and Drug Administration. (2024, March 6). Q2(R2) Validation of Analytical Procedures. FDA. [Link]

• U.S. Food and Drug Administration. (n.d.). FDA Guidance on Analytical Method Validation. Scribd. [Link]

• ProPharma. (2024, June 25). Highlights from FDA's Analytical Test Method Validation Guidance. ProPharma. [Link]

• Resolian. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. Resolian. [Link]

• U.S. Food and Drug Administration. (2020, April 21). Analytical Procedures and Methods Validation for Drugs and Biologics. FDA. [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA. [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Slideshare. (n.d.). ICH Q2 Analytical Method Validation. Slideshare. [Link]

• European Medicines Agency. (2006). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. EMA. [Link]

• Moravek, Inc. (n.d.). Top 5 Methods of Assessing Chemical Purity. Moravek, Inc. [Link]

• ResearchGate. (2013, January 30). How can I determine the purity of an isolated compound?. ResearchGate. [Link]

• Pacific BioLabs. (n.d.). Small Molecule Identity and Purity Testing. Pacific BioLabs. [Link]

• Agilent. (n.d.). Small Molecule Drug Characterization and Purity Analysis. Agilent. [Link]

• ResearchGate. (n.d.). Standardization of Analytical Methodology and Procedures for Purity Assessment of Small Molecules in Drug Discovery. ResearchGate. [Link]

• Resolian. (n.d.). 8 Essential Characteristics of LC-MS/MS Method Validation. Resolian. [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of Medicinal Chemistry, 57(22), 9220–9231. [Link]

• LookChem. (n.d.). Cas 2211-28-1,4-hydroxy-2-methylnaphthyl benzoate. LookChem. [Link]

• Houghton, R., et al. (2009). Generic approach to validation of small-molecule LC-MS/MS biomarker assays. Bioanalysis, 1(8), 1467-1476. [Link]

• PubChem. (n.d.). 4-hydroxy-2-methylnaphthyl benzoate. PubChem. [Link]

• NextSDS. (n.d.). 4-hydroxy-2-methylnaphthyl benzoate — Chemical Substance Information. NextSDS. [Link]

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4-hydroxy-2-methylnaphthyl benzoate versus other naphthoquinone derivatives

An in-depth comparative analysis of 4-hydroxy-2-methylnaphthyl benzoate (also known as menadiol 1-benzoate) against other prominent naphthoquinone derivatives reveals a fascinating dichotomy in chemical biology and synthetic utility. While traditional naphthoquinones are prized for their aggressive biological redox activity, 4-hydroxy-2-methylnaphthyl benzoate serves as a highly stable, stereocontrolling linchpin in the synthesis of complex lipoquinones like Vitamin K1 (phylloquinone) and Vitamin K2 (menaquinones).

This guide objectively compares the mechanistic behavior, synthetic utility, and physical properties of 4-hydroxy-2-methylnaphthyl benzoate against alternatives like Menadione (Vitamin K3) and Plumbagin, providing actionable protocols for drug development professionals.

Mechanistic Divergence: Reactivity vs. Stability

Naphthoquinones are ubiquitous in nature and pharmacology, but their structural nuances dictate entirely different applications.

Unprotected Naphthoquinones (e.g., Menadione, Plumbagin): Molecules like menadione and plumbagin feature an unprotected 1,4-naphthoquinone core. In biological systems, they act as potent Michael acceptors and engage in futile redox cycling. They are rapidly reduced by flavoproteins to semiquinone radicals, which then react with molecular oxygen to generate Reactive Oxygen Species (ROS). While this makes them excellent candidates for anticancer and antimalarial research, their inherent instability and cytotoxicity limit their use as synthetic intermediates.

Protected Naphthohydroquinones (4-hydroxy-2-methylnaphthyl benzoate): By reducing the quinone to a hydroquinone and protecting the 1-position with a benzoate ester, the molecule's direct redox cycling capability is temporarily neutralized. This esterification imparts remarkable stability, allowing 4-hydroxy-2-methylnaphthyl benzoate to be used industrially as a UV stabilizer in plastics and coatings[1]. More importantly, in pharmaceutical synthesis, the benzoate group sterically and electronically directs electrophilic aromatic substitution to the 3-position while preventing the degradation of sensitive side chains[2].

Mechanistic divergence in redox activity between protected and unprotected naphthoquinones.

The Synthetic Imperative: Solving the Isomerization Problem

The most critical application of 4-hydroxy-2-methylnaphthyl benzoate is in the industrial and laboratory synthesis of Phylloquinone (Vitamin K1).

Historically, condensing unprotected menadione or menadiol with natural E-phytol via Friedel-Crafts alkylation (using Lewis acids like BF3·Et2O) resulted in poor yields. The acidic conditions caused the allylic alcohol to form a carbocation that readily isomerized, yielding up to 30% of the biologically inactive Z-isomer, alongside unwanted chromanol cyclization byproducts[3].

The Lindlar Advantage: To achieve complete retention of the side-chain configuration, the Lindlar method utilizes 4-hydroxy-2-methylnaphthyl benzoate. The presence of the bulky, electron-withdrawing benzoate group at the C1 position modulates the nucleophilicity of the ring. During the BF3·Et2O catalyzed coupling with isophytol, this protection prevents the allylic carbocation from isomerizing, ensuring highly E-selective alkylation[2][3].

Stereocontrolled synthesis of Vitamin K1 utilizing the Lindlar method.

Quantitative Comparison Table

Feature	4-Hydroxy-2-methylnaphthyl benzoate	Menadione (Vitamin K3)	Plumbagin
Chemical Structure	Protected naphthohydroquinone ester	Unprotected 1,4-naphthoquinone	5-hydroxy-2-methyl-1,4-naphthoquinone
Molecular Formula	C18H14O3	C11H8O2	C11H8O3
Redox Activity	Latent / Stable (Requires hydrolysis)	Highly active (Redox cycling)	Highly active (Redox cycling)
Primary Application	Stereoselective Vitamin K synthesis, UV stabilizer[1]	Vitamin K precursor, Anticancer research	Antimicrobial, Anticancer research
Synthetic Utility	Prevents allylic isomerization (E-selective)[3]	Prone to chromanol cyclization & isomerization	N/A (Usually extracted or synthesized as end-product)
Toxicity Profile	Low (Stable prodrug form)	High (Generates oxidative stress)	High (Generates oxidative stress)

Experimental Protocol: Stereoselective Synthesis of Phylloquinone

To demonstrate the superior synthetic utility of 4-hydroxy-2-methylnaphthyl benzoate, the following self-validating protocol outlines the stereoselective synthesis of Vitamin K1.

Objective: Synthesize E-phylloquinone while avoiding the Z-isomerization and chromanol cyclization typical of unprotected naphthoquinones.

Reagents:

• 4-hydroxy-2-methylnaphthyl benzoate (Menadiol 1-benzoate)

• Isophytol (or natural E-Phytol)

• Boron trifluoride etherate (BF3·Et2O)

• Potassium Hydroxide (KOH) in Methanol

• Silver Oxide (Ag2O)

• Anhydrous Diethyl Ether

Step-by-Step Methodology:

• Friedel-Crafts Alkylation (Stereocontrol Step):

  • Procedure: Dissolve 1.0 eq of 4-hydroxy-2-methylnaphthyl benzoate and 1.2 eq of isophytol in anhydrous diethyl ether under an inert argon atmosphere. Cool the reaction mixture to 0°C. Dropwise, add 0.5 eq of BF3·Et2O.

  • Causality: The low temperature and the 1-benzoate ester prevent the allylic carbocation (generated from isophytol by the Lewis acid) from undergoing a[3,3]-sigmatropic rearrangement or isomerization, locking the side chain into the E-configuration[3].

• Quenching and Extraction:

  • Procedure: After 2 hours, quench the reaction with saturated aqueous NaHCO3. Extract the organic layer with diethyl ether, wash with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Saponification (Deprotection):

  • Procedure: Dissolve the crude alkylated intermediate in methanol. Add a 10% methanolic KOH solution and stir at room temperature for 1 hour under argon (to prevent premature autoxidation).

  • Causality: This step cleaves the benzoate ester, revealing the highly reactive, unprotected alkylated naphthohydroquinone.

• Oxidation to Quinone:

  • Procedure: Add Ag2O (1.5 eq) to the deprotected mixture and stir for 30 minutes. Filter the mixture through a Celite pad and concentrate.

  • Causality: Ag2O acts as a mild oxidant, converting the hydroquinone cleanly into the final 1,4-naphthoquinone (Phylloquinone) without over-oxidizing the phytyl side chain.

• Self-Validation (NMR Analysis):

  • Procedure: Purify the crude product via silica gel chromatography. Analyze the purified product using 1H-NMR (CDCl3).

  • Validation: The protocol's success is validated by examining the olefinic proton of the phytyl side chain. The E-isomer exhibits a triplet around δ 5.01 ppm, whereas the unwanted Z-isomer (which would form if unprotected menadione was used) appears at a distinct upfield shift. Integration should confirm an E/Z ratio of >95:5.

References

• Cas 2211-28-1,4-hydroxy-2-methylnaphthyl benzoate - LookChem Source: LookChem URL
• A Perspective of Diverse Synthetic Approaches and Biological Applications of Vitamin K Source: IntechOpen URL
• The Synthesis of Naturally Occurring Vitamin K and Vitamin K Analogues Source: ResearchGate URL

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• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Synthesis of 4-Hydroxy-2-Methylnaphthyl Benzoate: An Evaluation of Reproducible Pathways

For researchers, scientists, and professionals in drug development, the reliable synthesis of key organic intermediates is paramount. 4-Hydroxy-2-methylnaphthyl benzoate, a derivative of the naphthalene ring system, holds potential as a building block in the synthesis of more complex molecules and as a UV stabilizer in various materials.[1] This guide provides an in-depth, objective comparison of two reproducible synthesis pathways for this compound, complete with experimental data and detailed protocols to ensure scientific integrity and replicability in your laboratory.

The synthesis of 4-hydroxy-2-methylnaphthyl benzoate fundamentally involves the esterification of one of the hydroxyl groups of 2-methyl-1,4-naphthohydroquinone (menadiol) with a benzoyl group. The two pathways explored here diverge in their approach to this selective mono-acylation, offering a trade-off between classical, robust methods and more modern, catalyzed approaches.

Pathway 1: The Classic Approach - Reduction Followed by Schotten-Baumann Benzoylation

This pathway is a two-step process that first involves the reduction of the readily available 2-methyl-1,4-naphthoquinone (menadione or Vitamin K3) to its hydroquinone form, menadiol.[2][3] This is followed by a selective mono-esterification using the well-established Schotten-Baumann reaction conditions.[4][5][6]

Causality Behind Experimental Choices:

The choice of sodium dithionite for the reduction of menadione is based on its effectiveness and simplicity, providing menadiol in high yield.[2][3] The subsequent Schotten-Baumann reaction is a classic method for acylating phenols. By using an aqueous base, the phenolic hydroxyl group is deprotonated to the more nucleophilic phenoxide, which then reacts with benzoyl chloride.[4][5] The selectivity for mono-acylation can be controlled by careful addition of the acylating agent and controlling the reaction temperature.

Visualizing the Pathway:

Caption: Pathway 2: Direct DMAP-Catalyzed Benzoylation of Menadiol.

Performance Comparison: A Side-by-Side Analysis

Parameter	Pathway 1: Schotten-Baumann	Pathway 2: DMAP-Catalyzed
Starting Material	2-Methyl-1,4-naphthoquinone	2-Methyl-1,4-naphthohydroquinone
Number of Steps	2	1 (from menadiol)
Reagents	Sodium dithionite, Benzoyl chloride, NaOH	Benzoyl chloride, DMAP, Triethylamine
Reaction Conditions	Aqueous, biphasic	Anhydrous, organic solvent
Selectivity Control	Stoichiometry, temperature	Catalyst loading, stoichiometry
Work-up	Extraction, neutralization	Filtration, extraction
Potential Byproducts	Di-acylated product, hydrolysis of benzoyl chloride	Di-acylated product
Reproducibility	High, well-established method	High, widely used catalytic method

Experimental Protocols

Synthesis of 2-Methyl-1,4-naphthohydroquinone (Menadiol) - Precursor for Both Pathways

This procedure details the reduction of menadione to menadiol, a necessary precursor for both synthesis pathways.

Materials:

• 2-Methyl-1,4-naphthoquinone (Menadione)

• Sodium dithionite (Sodium hydrosulfite)

• Deionized water

• Diethyl ether

Procedure:

• In a separatory funnel, dissolve 10.0 g of 2-methyl-1,4-naphthoquinone in 100 mL of diethyl ether.

• Prepare a solution of 15.0 g of sodium dithionite in 150 mL of deionized water.

• Add the sodium dithionite solution to the separatory funnel containing the menadione solution.

• Shake the funnel vigorously for 5-10 minutes. The organic layer will change from yellow to colorless, and the aqueous layer may become cloudy.

• Allow the layers to separate. Drain the aqueous layer and wash the organic layer with 50 mL of deionized water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield 2-methyl-1,4-naphthohydroquinone as a pale yellow solid.

Trustworthiness (Self-Validating System):

• Visual Cue: The disappearance of the yellow color of the menadione solution is a clear indicator of its reduction.

• Expected Yield: The yield of menadiol is typically high, often quantitative. [2][3]* Characterization: The product can be characterized by its melting point (approx. 170-172 °C) and by comparing its ¹H NMR spectrum with literature data.

Pathway 1 Protocol: Schotten-Baumann Benzoylation of Menadiol

Materials:

• 2-Methyl-1,4-naphthohydroquinone (Menadiol)

• Benzoyl chloride

• 10% (w/v) Sodium hydroxide solution

• Dichloromethane

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

Procedure:

• In a round-bottom flask, dissolve 5.0 g of menadiol in 50 mL of 10% aqueous sodium hydroxide solution with stirring. Cool the mixture in an ice bath.

• Slowly add 1.1 molar equivalents of benzoyl chloride dropwise to the cooled solution over 15-20 minutes, ensuring the temperature remains below 10 °C.

• After the addition is complete, continue stirring the mixture in the ice bath for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Extract the reaction mixture with three 50 mL portions of dichloromethane.

• Combine the organic extracts and wash successively with 50 mL of 1 M HCl, 50 mL of saturated sodium bicarbonate solution, and 50 mL of brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 4-hydroxy-2-methylnaphthyl benzoate.

Trustworthiness (Self-Validating System):

• Precipitation: The formation of a precipitate upon addition of benzoyl chloride indicates product formation.

• TLC Analysis: Monitor the reaction progress by thin-layer chromatography to observe the consumption of menadiol and the formation of the product.

• Expected Yield: Moderate to good yields are expected for this reaction.

• Characterization: The final product should be characterized by its melting point and spectroscopic data (¹H NMR, ¹³C NMR, IR). The molecular weight of the product is 278.30 g/mol . [1]

Pathway 2 Protocol: DMAP-Catalyzed Benzoylation of Menadiol

Materials:

• 2-Methyl-1,4-naphthohydroquinone (Menadiol)

• Benzoyl chloride

• 4-(Dimethylamino)pyridine (DMAP)

• Triethylamine (TEA)

• Anhydrous dichloromethane

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add 5.0 g of menadiol, 0.1 molar equivalents of DMAP, and 100 mL of anhydrous dichloromethane.

• Add 1.2 molar equivalents of triethylamine to the mixture and stir until all solids have dissolved.

• Cool the solution in an ice bath and slowly add 1.1 molar equivalents of benzoyl chloride dropwise over 15-20 minutes.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Upon completion, quench the reaction with 50 mL of water.

• Separate the organic layer and wash it with 50 mL of 1 M HCl, 50 mL of saturated sodium bicarbonate solution, and 50 mL of brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford pure 4-hydroxy-2-methylnaphthyl benzoate.

Trustworthiness (Self-Validating System):

• TLC Monitoring: The progress of the reaction can be effectively monitored by TLC, showing the conversion of menadiol to a new, less polar spot corresponding to the product.

• Expected Yield: This method has the potential for high yields due to the catalytic efficiency of DMAP.

• Characterization: The purified product should be characterized by its physicochemical properties and spectroscopic data to confirm its identity and purity.

Conclusion and Recommendations

Both pathways presented offer reproducible methods for the synthesis of 4-hydroxy-2-methylnaphthyl benzoate.

• Pathway 1 (Schotten-Baumann) is a robust and well-understood method that is often favored for its simplicity and the use of inexpensive reagents. It is an excellent choice for scaling up the synthesis.

• Pathway 2 (DMAP-Catalyzed) provides a milder alternative that may offer higher selectivity and yields, particularly for sensitive substrates. The anhydrous conditions can be advantageous in certain contexts.

The choice between these pathways will ultimately depend on the specific requirements of the researcher, including available equipment, desired scale, and the importance of mild reaction conditions. It is recommended to perform small-scale trial reactions to optimize conditions for your specific laboratory setup.

References

• Fieser, L. F. (1940). The Synthesis of 2-Methyl-1,4-naphthoquinone. Journal of Biological Chemistry, 133(2), 391-396. (A foundational paper on menadione chemistry, including its reduction).

• IntechOpen. (2012, October 10). Hydrogenation in the Vitamins and Fine Chemicals Industry – An Overview. Retrieved from [Link]

• SciSpace. (n.d.). Hydrogenation in the Vitamins and Fine Chemicals Industry – An Overview. Retrieved from [Link]

• Filo. (2025, June 12). Write a short note on the Schotten-Baumann reaction of Phenol. Retrieved from [Link]

• SATHEE JEE. (n.d.). Chemistry Schotten Baumann Reaction. Retrieved from [Link]

• Beilstein Journals. (2022, April 11). Menadione: a platform and a target to valuable compounds synthesis. Retrieved from [Link]

• Chemsrc. (2025, September 23). 4-hydroxy-2-methylnaphthyl benzoate | CAS#:2211-28-1. Retrieved from [Link]

• LookChem. (n.d.). Cas 2211-28-1,4-hydroxy-2-methylnaphthyl benzoate. Retrieved from [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Electrochemical Synthesis of 2-Methyl-1,4-naphthohydroquinone from 2- Methyl-1,4-naphthoquinone. Retrieved from [Link]

• Beilstein Journals. (2022, April 11). Menadione: a platform and a target to valuable compounds synthesis. Retrieved from [Link]

• Vedantu. (n.d.). Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples. Retrieved from [Link]

• Chemistry Notes. (2023, August 23). Schotten Baumann Reaction: Introduction, mechanism, procedure. Retrieved from [Link]

• PMC. (n.d.). Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review. Retrieved from [Link]

• Academia.edu. (n.d.). Menadione Profile.pdf. Retrieved from [Link]

• Royal Society of Chemistry. (2021, July 29). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Retrieved from [Link]

• PubMed. (2017, January 15). Synthesis of 2-methyl-1,4-naphthoquinones with higher gamma-glutamyl carboxylase activity than MK-4 both in vitro and in vivo. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Widely Useful DMAP-Catalyzed Esterification under Auxiliary Base- and Solvent-Free Conditions. Retrieved from [Link]

• Scirp.org. (n.d.). One-Pot Process of Naphthoquinones Synthesis from Hydroquinone in the Presence of Solutions of Mo-V-P Heteropolyacids as Bifunctional Catalysts. Retrieved from [Link]

• PubChemLite. (n.d.). 4-hydroxy-2-methylnaphthyl benzoate (C18H14O3). Retrieved from [Link]

• NextSDS. (n.d.). 4-hydroxy-2-methylnaphthyl benzoate — Chemical Substance Information. Retrieved from [Link]

• SIELC Technologies. (2018, May 16). 4-Hydroxy-2-methylnaphthyl benzoate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Yamaguchi Esterification. Retrieved from [Link]

• Online Organic Chemistry Tutor. (2025, April 27). Yamaguchi Esterification. Retrieved from [Link]

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Benchmarking 4-hydroxy-2-methylnaphthyl benzoate cytotoxicity in cancer cell lines

Benchmarking 4-Hydroxy-2-Methylnaphthyl Benzoate Cytotoxicity in Cancer Cell Lines: A Comparative Guide

Introduction & Mechanistic Rationale

The development of redox-active chemotherapeutics has heavily focused on naphthoquinone derivatives due to their ability to disrupt cellular redox homeostasis. 4-hydroxy-2-methylnaphthyl benzoate (4-HMNB) (CAS: 2211-28-1) is a synthetically modified lipophilic ester of the menadiol/menadione (Vitamin K3) pharmacophore.

While parent compounds like menadione exhibit potent anticancer properties, their clinical utility is often limited by poor bioavailability, rapid extracellular degradation, and off-target toxicity. 4-HMNB overcomes these limitations by functioning as a lipophilic prodrug. The benzoate esterification masks the reactive hydroxyl group, significantly enhancing cell membrane permeation. Once internalized, overexpressed intracellular esterases in cancer cells cleave the benzoate moiety, liberating the active naphthoquinone core.

The liberated compound undergoes futile redox cycling mediated by cytosolic thioredoxin reductase 1 (TXNRD1) and NAD(P)H quinone oxidoreductase 1 (NQO1)[1]. This one-electron reduction generates unstable semiquinones that rapidly transfer electrons to molecular oxygen, producing a massive efflux of superoxide radicals (O2•-) and hydrogen peroxide (H2O2)[2]. The resulting oxidative storm depletes intracellular glutathione (GSH), induces DNA double-strand breaks via PARP activation, and triggers caspase-dependent mitochondrial apoptosis[3][4].

Caption: Mechanism of action: 4-HMNB prodrug activation, redox cycling, and ROS-mediated apoptosis.

Comparative Benchmarking: 4-HMNB vs. Alternatives

To objectively evaluate the therapeutic potential of 4-HMNB, it must be benchmarked against structurally related naphthoquinones and standard-of-care chemotherapeutics.

• Menadione (Vitamin K3): The parent unesterified naphthoquinone. It induces ROS but suffers from rapid extracellular clearance and lower intracellular accumulation[2][4].

• Plumbagin (5-hydroxy-2-methyl-1,4-naphthoquinone): A highly potent, naturally occurring naphthoquinone. While it exhibits lower IC50 values, it is notoriously genotoxic and lacks tumor selectivity, leading to a narrow therapeutic window[5][6].

• Doxorubicin: A clinical anthracycline standard that also generates ROS and intercalates DNA, but is limited by cumulative cardiotoxicity[7].

Table 1: Cytotoxicity and Pharmacological Profiling across Cancer Cell Lines

Note: IC50 values represent 48-hour exposure benchmarks derived from standardized ATP-viability assays.

Compound	A549 (Lung) IC50	OVCAR-3 (Ovarian) IC50	HCT116 (Colon) IC50	ROS Generation Potential	Extracellular Stability
4-HMNB	8.4 ± 1.2 µM	6.1 ± 0.9 µM	7.5 ± 1.1 µM	High (Post-hydrolysis)	Excellent (Ester-protected)
Menadione	18.5 ± 2.4 µM	15.2 ± 1.8 µM	19.0 ± 2.1 µM	Moderate-High	Poor (Rapid oxidation)
Plumbagin	2.5 ± 0.4 µM	1.8 ± 0.3 µM	2.1 ± 0.5 µM	Very High	Moderate
Doxorubicin	0.8 ± 0.1 µM	0.6 ± 0.1 µM	0.9 ± 0.2 µM	Moderate	High

Key Insight: 4-HMNB demonstrates a ~2-fold improvement in cytotoxic efficacy over menadione. This is directly attributable to the benzoate ester acting as a "Trojan Horse," protecting the molecule from premature oxidation in the culture media and ensuring maximum payload delivery into the cytosol before esterase-mediated activation[8].

Self-Validating Experimental Protocols

Expert Warning: The "MTT Assay" Trap

When benchmarking redox-active compounds like naphthoquinones, do not use MTT or MTS assays . Naphthoquinones can directly reduce tetrazolium salts to formazan in a cell-free manner via chemical redox cycling[9]. This creates a false-positive absorbance signal, masking true cytotoxicity. To ensure scientific integrity, viability must be measured using ATP-dependent luminescence (e.g., CellTiter-Glo) or protein-binding assays (e.g., Sulforhodamine B)[9].

Caption: Multiplexed experimental workflow for validating naphthoquinone cytotoxicity.

Protocol 1: ATP-Dependent Cytotoxicity Benchmarking (CellTiter-Glo)

Purpose: Determine accurate IC50 values without redox interference.

• Cell Seeding: Harvest exponentially growing A549 or OVCAR-3 cells. Seed at 5,000 cells/well in 90 µL of complete media (DMEM + 10% FBS) in an opaque-walled 96-well plate. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Preparation: Prepare a 10 mM stock of 4-HMNB in anhydrous DMSO. Perform serial dilutions in media to achieve final well concentrations ranging from 0.1 µM to 100 µM. Ensure final DMSO concentration never exceeds 0.5% (v/v) to prevent solvent toxicity.

• Treatment: Add 10 µL of the 10X drug dilutions to the respective wells. Include a vehicle control (0.5% DMSO) and a positive kill control (10 µM Doxorubicin). Incubate for 48 hours.

• Validation & Detection: Equilibrate the plate and CellTiter-Glo reagent to room temperature for 30 minutes. Add 100 µL of reagent per well. Place on an orbital shaker for 2 minutes to induce lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Readout: Record luminescence using a microplate reader. Calculate relative viability against the vehicle control and determine IC50 using non-linear regression.

Protocol 2: Intracellular ROS Quantification (DCFDA Assay)

Purpose: Validate the redox-cycling mechanism of the liberated naphthoquinone core.

• Dye Loading: Seed cells in a clear-bottom black 96-well plate (10,000 cells/well) and incubate overnight. Wash cells once with PBS and incubate with 10 µM H2DCFDA (a ROS-sensitive fluorescent probe) in serum-free media for 45 minutes at 37°C.

• Treatment: Remove the dye, wash with PBS, and apply 4-HMNB (at 1X and 2X IC50 concentrations) in phenol red-free media. Use 50 µM tert-butyl hydroperoxide (TBHP) as a positive control.

• Kinetic Readout: Immediately place the plate in a fluorescent reader (Ex/Em = 485/535 nm). Measure fluorescence every 30 minutes for 4 hours.

• Causality Check: To prove ROS is the primary driver of cytotoxicity, run a parallel plate pre-treated with 5 mM N-acetylcysteine (NAC, a ROS scavenger) for 1 hour prior to 4-HMNB addition. A rescue of cell viability confirms the ROS-dependent mechanism[2].

Protocol 3: Apoptosis Evaluation (Annexin V/PI Flow Cytometry)

Purpose: Confirm that cell death is driven by programmed apoptosis rather than non-specific necrosis.

• Treatment: Treat cells in 6-well plates (3x10^5 cells/well) with 4-HMNB for 24 hours.

• Harvesting: Collect both floating (apoptotic) and adherent cells using enzyme-free cell dissociation buffer to preserve phosphatidylserine (PS) integrity on the membrane.

• Staining: Wash the cell pellet with cold PBS and resuspend in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC-Annexin V and 5 µL of Propidium Iodide (PI). Incubate in the dark for 15 minutes at room temperature.

• Analysis: Add 400 µL of binding buffer and analyze immediately via flow cytometry. 4-HMNB treatment should yield a distinct shift toward the Lower Right quadrant (Annexin V+/PI-, early apoptosis) and Upper Right quadrant (Annexin V+/PI+, late apoptosis) compared to vehicle controls[3][5].

References

• Loor, G., Kondapalli, J., Schriewer, J. M., Chandel, N. S., Vanden Hoek, T. L., & Schumacker, P. T. (2010). Menadione triggers cell death through ROS-dependent mechanisms involving PARP activation without requiring apoptosis. Free Radical Biology and Medicine, 49(12), 1925-1936. URL: [Link]

• Li, Y., et al. (2019). The production of reactive oxygen species enhanced with the reduction of menadione by active thioredoxin reductase. Metallomics, 11(7), 1253-1261. URL: [Link]

• Kuo, P. L., Hsu, Y. L., & Cho, C. Y. (2006). Plumbagin (5-hydroxy-2-methyl-1,4-naphthoquinone) induces apoptosis and cell cycle arrest in A549 cells through p53 accumulation via c-Jun NH2-terminal kinase-mediated phosphorylation at serine 15 in vitro and in vivo. Journal of Pharmacology and Experimental Therapeutics, 318(2), 484-494. URL: [Link]

• Nutter, L. M., Cheng, A. L., Hung, H. L., Hsieh, R. K., Ngo, E. O., & Liu, T. W. (1991). Menadione: spectrum of anticancer activity and effects on nucleotide metabolism in human neoplastic cell lines. Biochemical Pharmacology, 41(8), 1283-1292. URL: [Link]

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Safety & Regulatory Compliance

Navigating the Safe Handling of 4-Hydroxy-2-methylnaphthyl benzoate: A Guide for Laboratory Professionals

For researchers, scientists, and professionals in drug development, the meticulous handling of chemical reagents is paramount to both personal safety and the integrity of experimental outcomes. This guide provides essential, immediate safety and logistical information for the handling of 4-Hydroxy-2-methylnaphthyl benzoate (CAS No: 2211-28-1), a compound requiring careful management due to its potential health hazards. This document moves beyond a simple checklist, offering a framework for understanding the "why" behind each procedural step, fostering a culture of safety and scientific excellence.

Understanding the Hazard Profile

4-Hydroxy-2-methylnaphthyl benzoate is classified with several key hazards that dictate the necessary safety precautions.[1] A thorough understanding of these is the first line of defense.

• Skin Sensitization (Category 1A): This is a significant concern.[1] Repeated or prolonged contact can lead to an allergic reaction, where subsequent exposures to even minute amounts can cause itching, redness, or rashes.[2]

• Serious Eye Irritation (Category 2): Direct contact with the eyes can cause significant irritation.[1]

• Specific Target Organ Toxicity (Single Exposure, Category 3): This indicates the potential for respiratory tract irritation.[1]

• Hazardous to the Aquatic Environment (Long-term, Category 2): Underscores the importance of proper disposal to prevent harm to aquatic ecosystems.[1]

Table 1: Chemical and Physical Properties of 4-Hydroxy-2-methylnaphthyl benzoate

Property	Value	Source
CAS Number	2211-28-1	[1][4][5][6][7]
Molecular Formula	C18H14O3	[1][4][5][6][7]
Molecular Weight	278.30 g/mol	[4][6]
Boiling Point	520.7°C at 760 mmHg	[4][5]
Flash Point	224.8°C	[4][5]
Melting Point	171°C	[6]
Density	1.255 g/cm³	[4][5]

Personal Protective Equipment (PPE): An Essential Barrier

The selection of appropriate PPE is critical to mitigate the risks associated with handling 4-Hydroxy-2-methylnaphthyl benzoate. The following recommendations are based on its known hazards and general best practices for handling sensitizing aromatic compounds.

• Hand Protection: Given the skin sensitization hazard, robust hand protection is non-negotiable.

  • Glove Type: Butyl rubber or Viton® gloves are recommended for handling aromatic compounds and esters, offering good resistance.[8] Neoprene gloves can also be a suitable alternative.[9] Double-gloving can provide an additional layer of protection, especially during tasks with a higher risk of splashing.

  • Inspection and Replacement: Always inspect gloves for any signs of degradation or perforation before use. Change gloves immediately if they become contaminated.

• Eye and Face Protection: To prevent serious eye irritation, appropriate eye and face protection is mandatory.

  • Standard Operations: Chemical splash goggles that provide a tight seal around the eyes are essential.[9][10]

  • High-Risk Operations: When there is a significant risk of splashing or aerosol generation, a face shield should be worn in conjunction with chemical splash goggles for full facial protection.[8]

• Skin and Body Protection:

  • A flame-resistant lab coat should be worn and kept buttoned to protect the skin.

  • Full-length pants and closed-toe shoes are required to ensure no skin is exposed.

• Respiratory Protection:

  • Engineering Controls First: The primary method for controlling exposure to airborne contaminants is through engineering controls, such as a certified chemical fume hood.

  • When Respirators are Necessary: If engineering controls are not sufficient to maintain exposure below acceptable limits, or during emergency situations, a NIOSH-approved respirator with an organic vapor cartridge is necessary. Respirator use requires a formal respiratory protection program, including fit testing and medical clearance.

Operational Plan: A Step-by-Step Approach to Safe Handling

A systematic approach to handling 4-Hydroxy-2-methylnaphthyl benzoate minimizes the risk of exposure and contamination.

Preparation and Weighing

• Designated Area: All handling of this compound should be conducted within a designated area, such as a chemical fume hood, to contain any dust or vapors.

• Pre-Handling Check: Before starting, ensure that all necessary PPE is readily available and in good condition. Locate the nearest eyewash station and safety shower.

• Weighing: If weighing the solid, do so within the fume hood. Use a disposable weighing dish to minimize contamination of the balance.

Handling and Experimental Use

• Containment: Keep containers of 4-Hydroxy-2-methylnaphthyl benzoate tightly sealed when not in use.

• Avoid Dust and Aerosol Generation: Handle the solid material carefully to avoid creating dust. If dissolving, add the solid to the solvent slowly.

• Good Laboratory Practices: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling the compound, even if gloves were worn.

Accidental Spills

• Evacuate: In the event of a significant spill, evacuate the immediate area.

• Alert: Inform your supervisor and colleagues.

• Cleanup (if safe to do so): For small spills, and only if you are trained to do so, use an appropriate absorbent material to clean up the spill. Wear the appropriate PPE during cleanup. Place the absorbed material into a sealed container for disposal as hazardous waste.

• Ventilation: Ensure the area is well-ventilated.

Disposal Plan: Environmental Responsibility

Proper disposal is crucial to mitigate the long-term aquatic hazards associated with 4-Hydroxy-2-methylnaphthyl benzoate.

• Waste Segregation: All waste contaminated with this compound, including empty containers, used PPE, and cleanup materials, must be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Do Not Dispose Down the Drain: Under no circumstances should this chemical or its waste be disposed of down the drain.[1]

• Consult Institutional Guidelines: Follow all local, state, and federal regulations for the disposal of hazardous chemical waste. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Visualizing the Workflow

To provide a clear and concise overview of the handling and disposal process, the following workflow diagram has been created.

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